Technical Documentation Center

N-(3,5-dichlorophenyl)thian-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(3,5-dichlorophenyl)thian-4-amine

Core Science & Biosynthesis

Foundational

N-(3,5-dichlorophenyl)thian-4-amine synthesis pathway from 3,5-dichloroaniline

An In-Depth Technical Guide to the Synthesis of N-(3,5-dichlorophenyl)thian-4-amine from 3,5-dichloroaniline Introduction N-(3,5-dichlorophenyl)thian-4-amine is a secondary amine that incorporates two key structural moti...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of N-(3,5-dichlorophenyl)thian-4-amine from 3,5-dichloroaniline

Introduction

N-(3,5-dichlorophenyl)thian-4-amine is a secondary amine that incorporates two key structural motifs: a dichlorinated aromatic ring and a saturated sulfur-containing heterocycle (thiane). This combination of features makes it a valuable scaffold in medicinal chemistry and materials science, where such structures are often explored for their potential biological activity and physicochemical properties. The strategic synthesis of this molecule is crucial for its availability in research and development settings.

This technical guide provides a comprehensive, field-proven pathway for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine, starting from the readily available precursors 3,5-dichloroaniline and thian-4-one. The core of this strategy is the reductive amination reaction, a robust and highly efficient method for the formation of carbon-nitrogen bonds. We will delve into the causality behind experimental choices, provide detailed step-by-step protocols, and outline methods for purification and characterization, ensuring a self-validating and reproducible system for researchers.

Synthetic Strategy: A Retrosynthetic Analysis

The most logical and direct approach to constructing the target molecule involves the formation of the key carbon-nitrogen bond between the aniline nitrogen and the C4 position of the thiane ring. A retrosynthetic analysis clearly points to 3,5-dichloroaniline and thian-4-one as the ideal starting materials.

G Target N-(3,5-dichlorophenyl)thian-4-amine SMs Starting Materials Target->SMs C-N Disconnection (Reductive Amination) Aniline 3,5-dichloroaniline SMs->Aniline Ketone Thian-4-one SMs->Ketone

Caption: Retrosynthetic analysis of the target molecule.

This disconnection strategy leverages the well-established reductive amination reaction. This method is one of the most widely utilized transformations in medicinal chemistry for synthesizing amines due to its operational simplicity, high functional group tolerance, and the commercial availability of a wide range of precursors.[1][2] It proceeds via a one-pot sequence involving the formation of an intermediate imine (or the corresponding enamine), which is then reduced in situ to the desired amine.

Core Synthesis: Reductive Amination Pathway

The reaction between 3,5-dichloroaniline and thian-4-one proceeds through the nucleophilic attack of the aniline's nitrogen on the ketone's carbonyl carbon. This is followed by dehydration to form an iminium cation intermediate, which is then irreversibly reduced by a hydride-donating reagent.

G r1 3,5-dichloroaniline i1 [ Iminium Intermediate ] r1->i1 Imine Formation plus1 + p1 N-(3,5-dichlorophenyl)thian-4-amine i1->p1 Reduction (e.g., NaBH(OAc)₃) r2 Thian-4-one r2->i1 i2 i2 p2 p2

Caption: Overall reaction scheme for reductive amination.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed for a laboratory scale (0.5-1.0 mmol) and can be scaled accordingly.

Materials and Reagents:

  • 3,5-Dichloroaniline (1.0 eq)

  • Thian-4-one (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • 1,2-Dichloroethane (DCE) (Anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (Saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, and standard glassware for workup.

Justification of Reagent Selection:

  • Reducing Agent: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice.[3] Unlike the more reactive sodium borohydride (NaBH₄), STAB is mild enough that it will not readily reduce the starting ketone, allowing the entire reaction to be performed in a single pot.[3] It is also less toxic and more tolerant of mildly acidic conditions than sodium cyanoborohydride (NaBH₃CN), which facilitates the imine formation step.[4]

  • Solvent: 1,2-Dichloroethane (DCE) or dichloromethane (DCM) are excellent solvents for STAB-mediated reductive aminations as they are aprotic and effectively solubilize the reactants and intermediates.[3]

  • Stoichiometry: A slight excess of the ketone (thian-4-one) is used to ensure complete consumption of the limiting aniline. An excess of the reducing agent is necessary to drive the reduction to completion.

Procedure:

  • Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 3,5-dichloroaniline (1.0 eq) and thian-4-one (1.1 eq).

  • Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.1 M with respect to the aniline. Stir the mixture at room temperature for 20-30 minutes to facilitate the initial formation of the imine/enamine intermediate.

  • Addition of Reducing Agent: Add sodium triacetoxyborohydride (1.5 eq) to the stirring solution in portions over 5-10 minutes. The portion-wise addition helps to control any mild exotherm.

  • Reaction: Allow the reaction to stir at room temperature for 12-24 hours.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS. A typical TLC system would be 20-30% ethyl acetate in hexanes. The product should be more nonpolar than the starting aniline.

Experimental Workflow Diagram

G cluster_reaction Reaction Phase cluster_workup Work-up & Isolation A Combine 3,5-dichloroaniline & Thian-4-one in DCE B Stir at RT (30 min) (Imine Formation) A->B C Add NaBH(OAc)₃ (portion-wise) B->C D Stir at RT (12-24h) (Reduction) C->D E Quench with sat. NaHCO₃ D->E Monitor by TLC/LC-MS F Extract with EtOAc/DCM E->F G Wash with Brine F->G H Dry over Na₂SO₄ G->H I Concentrate in vacuo H->I J Purification I->J Crude Product

Caption: Step-by-step experimental workflow.

Purification and Characterization

Effective purification is crucial to obtain the target compound with high purity suitable for any downstream applications.

Work-up and Purification Protocol
  • Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing a saturated aqueous solution of NaHCO₃. Stir until gas evolution ceases.

  • Extraction: Extract the aqueous layer three times with ethyl acetate or dichloromethane.

  • Washing & Drying: Combine the organic layers and wash once with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: The primary method for purification is flash column chromatography on silica gel.[5] A gradient elution, for example, starting with 5% ethyl acetate in hexanes and gradually increasing to 25% ethyl acetate, is typically effective at separating the product from unreacted starting materials and byproducts.

Data Presentation: Purification Outcomes
ParameterFlash Column ChromatographyRecrystallization
Starting Purity (Typical) ~80-90% (by LC-MS)~80-90% (by LC-MS)
Final Purity (Achievable) >98%>99% (if suitable)
Typical Yield 70-85%60-75%
Solvent Consumption HighModerate to Low
Time Requirement 4-6 hours6-12 hours (includes cooling)
Scalability GoodExcellent

Table adapted from general purification principles.[5]

Structural Characterization

Unambiguous confirmation of the product's identity and purity is achieved through standard spectroscopic techniques.

TechniquePredicted Data for N-(3,5-dichlorophenyl)thian-4-amine
¹H NMR Signals corresponding to aromatic protons on the 3,5-dichlorophenyl ring, aliphatic protons of the thiane ring (multiple signals), and a broad singlet for the N-H proton.
¹³C NMR Signals for the distinct aromatic and aliphatic carbons.
Mass Spec. (MS) Molecular Formula: C₁₁H₁₃Cl₂NS. Molecular Weight: 262.20 g/mol .[6] Expected [M+H]⁺ at m/z 263, with a characteristic isotopic pattern (M, M+2, M+4) due to the two chlorine atoms.
IR Spectroscopy Characteristic N-H stretching absorption band around 3300-3400 cm⁻¹.

Alternative Synthetic Considerations

While reductive amination is the most direct route, other methods for forming aryl-amine bonds exist and are worth noting for context.

  • Buchwald-Hartwig Amination: This powerful palladium-catalyzed cross-coupling reaction could theoretically be used.[7][8] The approach would involve coupling thian-4-amine with a 3,5-dihalo-benzene derivative (e.g., 1-bromo-3,5-dichlorobenzene). However, this method requires an expensive palladium catalyst, specialized phosphine ligands, and carefully controlled inert conditions, making it less economical and more complex for this particular target compared to reductive amination.[9]

Conclusion

The synthesis of N-(3,5-dichlorophenyl)thian-4-amine from 3,5-dichloroaniline is most efficiently and reliably achieved through a one-pot reductive amination with thian-4-one. The use of sodium triacetoxyborohydride as the reducing agent offers a mild, selective, and operationally simple protocol that is well-suited for modern synthetic chemistry labs. Following the detailed experimental, work-up, and purification procedures outlined in this guide will enable researchers to consistently obtain the desired product in high yield and purity, ready for further investigation in drug discovery and materials science programs.

References

  • Benchchem. Application Notes and Protocols for the Purification of 4-Amino-N-(3,5-dichlorophenyl)benzamide.
  • Organic Chemistry Portal. Reductive Amination - Common Conditions.
  • Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

  • Wikipedia. Reductive amination. Available at: [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of N-Heterocycles. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-arylation. Available at: [Link]

  • Benchchem. Application Notes and Protocols: Buchwald- Hartwig Amination of Aryl Halides with N- Methylbenzo[d]dioxol-5 -.
  • Master Organic Chemistry. Reductive Amination, and How It Works. Available at: [Link]

Sources

Exploratory

N-(3,5-dichlorophenyl)thian-4-amine solubility in DMSO and other solvents

Profiling the Solubility Dynamics of N-(3,5-dichlorophenyl)thian-4-amine: A Technical Guide for High-Throughput Screening and Assay Integration Executive Summary N-(3,5-dichlorophenyl)thian-4-amine (CAS: 1156986-15-0) is...

Author: BenchChem Technical Support Team. Date: March 2026

Profiling the Solubility Dynamics of N-(3,5-dichlorophenyl)thian-4-amine: A Technical Guide for High-Throughput Screening and Assay Integration

Executive Summary

N-(3,5-dichlorophenyl)thian-4-amine (CAS: 1156986-15-0) is a highly lipophilic building block and screening compound frequently utilized in early-stage drug discovery[1]. With a molecular weight of 262.20 g/mol and a formula of C11H13Cl2NS, its structural motif—combining a rigid 3,5-dichlorophenyl ring with a tetrahydrothiopyran (thiane) core—presents distinct solvation challenges. This whitepaper establishes a rigorous framework for managing the solubility of this compound in dimethyl sulfoxide (DMSO) and aqueous systems, providing self-validating protocols for kinetic and thermodynamic solubility assessments.

Physicochemical Profiling & Structural Causality

To predict and manipulate the solubility of N-(3,5-dichlorophenyl)thian-4-amine, one must first deconstruct its structural causality:

  • The 3,5-Dichlorophenyl Moiety: The two heavy chlorine atoms act as strong electron-withdrawing groups while drastically increasing the molecular lipophilicity (LogP). This drives the compound's high affinity for non-polar or aprotic environments and its near-insolubility in pure water.

  • The Thian-4-amine Core: The secondary amine provides a localized dipole and a potential site for protonation. However, the bulky, hydrophobic thioether ring sterically shields this amine, limiting its ability to form stable hydrogen-bond networks with water.

  • Crystal Lattice Energy: As a solid, the planar dichlorophenyl rings can stack efficiently, resulting in a stable crystalline lattice that requires significant energy (or a highly polar aprotic solvent) to disrupt.

Solvent Systems & Solubility Dynamics

DMSO: The Gold Standard and Its Pitfalls

Dimethyl sulfoxide (DMSO) is the universal solvent for High-Throughput Screening (HTS) due to its high dielectric constant and ability to disrupt strong crystal lattices. N-(3,5-dichlorophenyl)thian-4-amine is highly soluble in dry DMSO, easily achieving stock concentrations of 10 mM to 50 mM.

However, the causality of precipitation in HTS often stems from DMSO's hygroscopic nature. As DMSO absorbs atmospheric moisture during cherry-picking operations, the solvent cavity formation required to keep the hydrophobic dichlorophenyl moiety in solution becomes thermodynamically unfavorable. Oldenburg et al. demonstrated that water uptake in DMSO stocks synergistically enhances compound precipitation, a problem exacerbated by repeated freeze-thaw cycles[2]. Furthermore, Engeloch et al. noted that while many compounds remain stable in "wet DMSO," highly lipophilic compounds with thioether groups (like the thiane ring) are susceptible to both precipitation and localized oxidation over extended storage[3].

Aqueous Media & Co-Solvents

For biological assays, the DMSO stock must be diluted into aqueous buffers (e.g., PBS pH 7.4). Because of its high LogP, N-(3,5-dichlorophenyl)thian-4-amine will rapidly reach supersaturation and crash out as an amorphous precipitate. To maintain it in solution, co-solvents (like PEG-400) or surfactants (like Tween-80) are required to lower the interfacial tension and form protective micelles around the hydrophobic core.

Experimental Methodologies: Self-Validating Protocols

In drug discovery, solubility is not a single static number; it is divided into kinetic and thermodynamic solubility. As defined by Alsenz and Kansy, kinetic solubility measures the precipitation point of an amorphous compound spiked from a DMSO stock into an aqueous buffer, whereas thermodynamic solubility measures the equilibrium concentration of the crystalline solid dissolving directly into the buffer[4].

Protocol 1: High-Throughput Kinetic Solubility (Nephelometry)
  • Causality: This assay mimics the exact conditions of a biological screen (spiking DMSO into buffer). We use nephelometry (light scattering) because as the compound exceeds its solubility limit, it forms amorphous nano-precipitates that scatter light.

  • Self-Validating Step: A serial dilution of a known insoluble standard (e.g., nicardipine) is run in parallel to validate the scattering sensitivity of the instrument.

Step-by-Step Workflow:

  • Prepare a 10 mM stock of N-(3,5-dichlorophenyl)thian-4-amine in 100% anhydrous DMSO.

  • Dispense 200 µL of PBS (pH 7.4) into a 96-well clear-bottom microplate.

  • Titrate the DMSO stock into the buffer to achieve final compound concentrations ranging from 1 µM to 200 µM. Critical: Keep the final DMSO concentration constant at exactly 2% v/v across all wells to isolate compound precipitation from solvent-induced artifacts.

  • Incubate at 25°C for 2 hours on a plate shaker (300 rpm) to allow amorphous precipitates to nucleate.

  • Read the plate using a nephelometer. The kinetic solubility limit is the concentration at which a statistically significant increase in light scatter (turbidity) is detected above the blank (2% DMSO in PBS).

Protocol 2: Thermodynamic Solubility (Shake-Flask LC-MS)
  • Causality: To determine the true equilibrium solubility for formulation and late-stage development, the crystalline solid must be used. LC-MS is employed to quantify the dissolved fraction and confirm that the thiane ring hasn't degraded during the 24-hour incubation.

  • Self-Validating Step: The final pH of the buffer is measured post-incubation. If the compound's basic amine alters the pH, the solubility value is invalid for the target pH 7.4 and must be re-run in a stronger buffer.

Step-by-Step Workflow:

  • Weigh 2 mg of solid N-(3,5-dichlorophenyl)thian-4-amine into a glass HPLC vial[1].

  • Add 1 mL of PBS (pH 7.4). Do not add any DMSO.

  • Seal and agitate via an orbital shaker at 300 rpm for 24 hours at 25°C to ensure thermodynamic equilibrium between the crystalline solid and the solution.

  • Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved crystalline lattice.

  • Carefully aspirate the supernatant, filter through a 0.22 µm PTFE syringe filter, and dilute 1:10 in acetonitrile.

  • Quantify the concentration via LC-MS against a standard curve prepared in 100% acetonitrile. Verify the mass (m/z 262.0) to ensure no oxidative degradation of the thioether has occurred.

Data Presentation: Expected Solubility Parameters

Solvent SystemAssay TypeExpected Solubility LimitMechanistic Driver
100% Anhydrous DMSO Direct Dissolution> 50 mMHigh dielectric constant disrupts crystal lattice
Wet DMSO (10% H₂O) Storage Stability< 10 mM (Precipitation risk)Water uptake increases solvent cavity formation energy
PBS (pH 7.4) Kinetic (2% DMSO spike)< 10 µMHigh LogP drives rapid amorphous aggregation
PBS (pH 7.4) Thermodynamic (Solid)< 1 µMHigh crystal lattice energy prevents dissolution
PBS + 5% PEG-400 Kinetic~ 50 µMCo-solvent lowers interfacial tension

Workflow Visualization

SolubilityWorkflow Start Solid Compound CAS: 1156986-15-0 DMSO 10 mM DMSO Stock (Dry, <0.1% H2O) Start->DMSO Dissolve Solid Solid Powder (Crystalline) Start->Solid Weigh Kinetic Kinetic Solubility Assay (Aqueous Buffer) DMSO->Kinetic Spike (1-2% v/v) Thermo Thermodynamic Assay (Shake-Flask) Solid->Thermo Add Buffer (pH 7.4) Nephelometry Nephelometry / Turbidimetry (Amorphous Precipitation) Kinetic->Nephelometry Measure Scatter LCMS LC-MS Quantification (Equilibrium Concentration) Thermo->LCMS Filter & Analyze

Fig 1: Decision tree for kinetic vs. thermodynamic solubility profiling of CAS 1156986-15-0.

References

  • Oldenburg, K., et al. (2005). "High Throughput Sonication: Evaluation for Compound Solubilization." Combinatorial Chemistry & High Throughput Screening, 8(6), 499-512. URL:[Link]

  • Engeloch, C., et al. (2008). "Stability of Screening Compounds in Wet DMSO." Journal of Biomolecular Screening, 13(10), 999-1006. URL:[Link]

  • Alsenz, J., & Kansy, M. (2007). "High throughput solubility measurement in drug discovery and development." Advanced Drug Delivery Reviews, 59(7), 546-567. URL:[Link]

Sources

Foundational

1H NMR and 13C NMR spectral data for N-(3,5-dichlorophenyl)thian-4-amine

Comprehensive 1 H and 13 C NMR Spectral Analysis of N-(3,5-dichlorophenyl)thian-4-amine: A Technical Guide for Structural Elucidation Target Compound: N-(3,5-dichlorophenyl)thian-4-amine (CAS#: 1156986-15-0) Molecular Fo...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive 1 H and 13 C NMR Spectral Analysis of N-(3,5-dichlorophenyl)thian-4-amine: A Technical Guide for Structural Elucidation

Target Compound: N-(3,5-dichlorophenyl)thian-4-amine (CAS#: 1156986-15-0) Molecular Formula: C 11​ H 13​ Cl 2​ NS Molecular Weight: 262.20 g/mol

Executive Summary & Structural Conformation

In modern drug discovery, functionalized thiane (tetrahydrothiopyran) derivatives are frequently utilized as lipophilic, conformationally restricted building blocks. N-(3,5-dichlorophenyl)thian-4-amine is a prime example, featuring a sulfur-containing six-membered heterocycle linked to a halogenated aniline moiety.

Before interpreting the Nuclear Magnetic Resonance (NMR) spectra of this compound, one must establish its conformational baseline. The thiane ring predominantly adopts a chair conformation in solution [1]. The bulky 3,5-dichloroaniline substituent at the C-4 position experiences severe 1,3-diaxial steric clashes if placed in an axial orientation. Consequently, the molecule strongly favors a conformation where the aniline group is equatorial . This conformational lock forces the proton at the C-4 position (H-4') into an axial orientation. Understanding this geometric causality is the critical first step in predicting and assigning the multiplet structures and coupling constants ( J -values) in the 1 H NMR spectrum [2].

1 H NMR Spectral Assignment and Causality

The 1 H NMR spectrum of N-(3,5-dichlorophenyl)thian-4-amine can be cleanly divided into the aromatic region, the exchangeable amine proton, and the aliphatic thiane ring system.

Mechanistic Explanation of Chemical Shifts
  • Aromatic Shielding: The amine nitrogen donates its lone pair electron density into the aromatic ring via resonance. This strongly shields the ortho (H-2, H-6) and para (H-4) positions, pushing their resonances upfield relative to standard benzene. The inductive electron-withdrawing effect of the meta-chlorine atoms slightly counteracts this, but the resonance effect dominates, placing these protons in the 6.4–6.7 ppm range[2].

  • Thiane Ring Splitting: Because H-4' is axial, it couples with the two adjacent axial protons (H-3' ax​ , H-5' ax​ ) with a large trans-diaxial coupling constant ( J≈10.5 Hz). It simultaneously couples with the two adjacent equatorial protons (H-3' eq​ , H-5' eq​ ) with a smaller axial-equatorial coupling constant ( J≈4.0 Hz). This mathematically dictates a triplet of triplets (tt) splitting pattern, serving as a definitive diagnostic marker for the equatorial substitution of the amine.

Table 1: Predicted 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationDiagnostic Assignment
H-4 (Ar) 6.65t1.81HPara to NH, meta-coupled to H-2/H-6
H-2, H-6 (Ar) 6.45d1.82HOrtho to NH, meta-coupled to H-4
NH 3.75br s-1HAmine proton (D 2​ O exchangeable)
H-4' (Thiane) 3.40tt10.5, 4.01HAxial CH adjacent to N
H-2' eq​ , H-6' eq​ 2.80m-2HEquatorial CH 2​ adjacent to S
H-2' ax​ , H-6' ax​ 2.65m-2HAxial CH 2​ adjacent to S
H-3' eq​ , H-5' eq​ 2.30m-2HEquatorial CH 2​ adjacent to C-4'
H-3' ax​ , H-5' ax​ 1.65m-2HAxial CH 2​ adjacent to C-4'

13 C NMR Spectral Assignment and Causality

The 13 C NMR spectrum relies heavily on the local electronegativity and heavy-atom effects of the substituents [3].

Mechanistic Explanation of Carbon Shifts
  • Heavy-Atom Effect: The chlorine atoms at C-3 and C-5 exert a localized deshielding effect, pushing these quaternary carbons downfield to ~135 ppm.

  • Heteroatom Deshielding: The C-1 carbon is directly attached to the electronegative nitrogen, resulting in the most downfield aromatic signal (~148 ppm). Similarly, in the aliphatic region, the C-4' carbon is pulled downfield to ~51 ppm by the nitrogen, easily distinguishing it from the sulfur-adjacent carbons (C-2', C-6') which resonate at a characteristic ~27 ppm [3].

Table 2: Predicted 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

PositionChemical Shift ( δ , ppm)TypeDiagnostic Assignment
C-1 (Ar) 148.5C q​ Aromatic C attached to N
C-3, C-5 (Ar) 135.2C q​ Aromatic C attached to Cl
C-4 (Ar) 117.4CHAromatic CH para to NH
C-2, C-6 (Ar) 111.8CHAromatic CH ortho to NH
C-4' (Thiane) 51.5CHThiane CH attached to N
C-3', C-5' (Thiane) 33.2CH 2​ Thiane CH 2​ adjacent to C-4'
C-2', C-6' (Thiane) 27.8CH 2​ Thiane CH 2​ adjacent to S

Self-Validating Experimental Protocol for NMR Acquisition

To ensure absolute trustworthiness in structural elucidation, the acquisition protocol must be a self-validating system. The following methodology incorporates internal checks to prevent misassignment [1].

Step 1: Sample Preparation

  • Accurately weigh 15–20 mg of N-(3,5-dichlorophenyl)thian-4-amine.

  • Dissolve the compound in 0.6 mL of Chloroform-d (CDCl 3​ , 99.8% D). CDCl 3​ is selected due to its excellent solubilizing properties for lipophilic amines and its lack of exchangeable protons.

  • Transfer the homogeneous solution to a high-quality 5 mm NMR tube, ensuring a solvent height of exactly 4.0–5.0 cm to optimize magnetic field homogeneity.

Step 2: Probe Tuning and Shimming

  • Insert the sample into the spectrometer (e.g., 400 MHz).

  • Lock the spectrometer to the deuterium frequency of CDCl 3​ .

  • Perform automated gradient shimming (Z-shims) to ensure the residual CHCl 3​ solvent peak (7.26 ppm) has a full width at half maximum (FWHM) of <1.0 Hz.

Step 3: 1D Acquisition

  • 1 H NMR: Acquire 16 scans using a 30° pulse angle and a relaxation delay ( D1​ ) of 2.0 seconds.

  • 13 C NMR: Acquire 512–1024 scans using power-gated proton decoupling (e.g., WALTZ-16) to leverage the Nuclear Overhauser Effect (NOE) for signal enhancement of the CH and CH 2​ carbons.

Step 4: Self-Validation via D 2​ O Exchange

  • Remove the NMR tube and add 1–2 drops of Deuterium Oxide (D 2​ O).

  • Cap the tube and shake vigorously for 30 seconds to facilitate proton-deuterium exchange at the amine site (R-NH-Ar R-ND-Ar).

  • Re-acquire the 1 H NMR spectrum. The broad singlet at ~3.75 ppm must completely disappear, definitively validating its assignment as the amine proton rather than an overlapping aliphatic impurity.

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR elucidation workflow.

NMR_Workflow Prep Sample Preparation (CDCl3, 15-20 mg) Tune Probe Tuning & Automated Shimming Prep->Tune Acq1D 1D Acquisition (1H & 13C NMR) Tune->Acq1D D2O Self-Validation (D2O Shake for NH) Acq1D->D2O Process Data Processing (FT, Phase, Baseline) Acq1D->Process D2O->Process Assign Structural Assignment & Multiplet Analysis Process->Assign

Figure 1: Self-validating NMR acquisition and spectral elucidation workflow.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer.[Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

Exploratory

An In-depth Technical Guide to N-(3,5-dichlorophenyl)thian-4-amine: Synthesis, Characterization, and Potential Applications

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-(3,5-dichlorophenyl)thian-4-amine, a molecule of interest in medicinal chemis...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3,5-dichlorophenyl)thian-4-amine, a molecule of interest in medicinal chemistry and drug discovery. While the specific discovery and developmental history of this compound are not extensively documented in public literature, this guide constructs a robust scientific profile based on established synthetic methodologies and the well-documented biological significance of its constituent chemical moieties. We will explore the probable synthetic pathway via reductive amination, detail a generalized experimental protocol, and discuss the potential biological activities inferred from structurally related compounds containing the 3,5-dichlorophenyl group. This document aims to serve as a foundational resource for researchers investigating this and similar chemical entities.

Introduction: Unveiling a Potential Pharmacophore

N-(3,5-dichlorophenyl)thian-4-amine (CAS Number: 1156986-15-0) is a secondary amine featuring a thiane ring and a 3,5-dichlorinated phenyl group.[1][2] The thiane (or tetrahydro-2H-thiopyran) ring is a sulfur-containing saturated heterocycle, while the 3,5-dichlorophenyl moiety is a common substituent in a variety of biologically active molecules. The strategic combination of these two fragments suggests potential for this compound to interact with various biological targets, making it a person of interest for further investigation in drug discovery programs.

The 3,5-dichlorophenyl group, in particular, is known to be a key pharmacophore in a range of compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[3][4] Its electronic and lipophilic properties can significantly influence the binding affinity and pharmacokinetic profile of a molecule. This guide will delve into the likely synthesis and potential biological landscape of N-(3,5-dichlorophenyl)thian-4-amine, providing a solid framework for future research endeavors.

Synthesis and Characterization: A Probable Route via Reductive Amination

The most logical and widely employed method for the synthesis of N-aryl substituted cyclic amines, such as N-(3,5-dichlorophenyl)thian-4-amine, is through reductive amination.[5][6] This robust and versatile reaction involves the formation of an imine or enamine intermediate from a ketone and an amine, followed by in-situ reduction to the corresponding amine.[5] In this case, the likely precursors would be thian-4-one and 3,5-dichloroaniline.

2.1. Proposed Synthetic Pathway

The reaction proceeds in two main steps which can often be performed in a single pot:[5]

  • Imine Formation: The nucleophilic 3,5-dichloroaniline attacks the electrophilic carbonyl carbon of thian-4-one to form a hemiaminal intermediate. This intermediate then undergoes dehydration to form a thian-4-ylidene imine. This equilibrium is typically driven forward by the removal of water.

  • Reduction: A reducing agent, added to the reaction mixture, selectively reduces the C=N double bond of the imine to a C-N single bond, yielding the final product, N-(3,5-dichlorophenyl)thian-4-amine.

G thianone Thian-4-one imine Imine Intermediate thianone->imine + dichloroaniline 3,5-Dichloroaniline dichloroaniline->imine product N-(3,5-dichlorophenyl)thian-4-amine imine->product + reductant Reducing Agent (e.g., NaBH(OAc)₃) reductant->product

Caption: Proposed synthetic workflow for N-(3,5-dichlorophenyl)thian-4-amine.

2.2. Detailed Experimental Protocol (Generalized)

The following is a generalized, self-validating protocol for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine via reductive amination.

Materials:

  • Thian-4-one

  • 3,5-Dichloroaniline

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

  • To a stirred solution of thian-4-one (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dichloroaniline (1.0-1.2 eq).

  • Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq) to the mixture.

  • Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of imine formation can be monitored by thin-layer chromatography (TLC) or LC-MS.

  • Once imine formation is significant, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture. The portion-wise addition helps to control any potential exotherm.

  • Continue stirring the reaction at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with DCM (2 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(3,5-dichlorophenyl)thian-4-amine.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity.

The Significance of the Structural Moieties
3.1. The 3,5-Dichlorophenyl Group: A Privileged Scaffold

The 3,5-dichlorophenyl moiety is a recurring structural motif in a wide array of biologically active compounds. The presence of two chlorine atoms in a meta-relationship on the phenyl ring imparts specific electronic and steric properties that can be crucial for target engagement.

Biological ActivityExample Compound ClassReference
AnticancerThiazolidinediones[7]
AntimicrobialCinnamanilides[4]
Anti-inflammatoryThiazole-2-amine derivatives[8]
HerbicidalBenzoic acid derivatives[3]

The dichlorophenyl group can participate in various non-covalent interactions, including halogen bonding and hydrophobic interactions, which can contribute to the binding affinity of the molecule to its biological target.

3.2. The Thiane Ring: A Versatile Heterocycle

The thiane ring, while less explored than its oxygen (tetrahydropyran) and nitrogen (piperidine) counterparts, offers unique properties. The presence of the sulfur atom can influence the compound's lipophilicity, metabolic stability, and potential for specific interactions with biological targets.

Inferred Biological Activity and Potential Applications

Based on the known biological activities of compounds containing the 3,5-dichlorophenyl group, N-(3,5-dichlorophenyl)thian-4-amine could be a promising candidate for investigation in several therapeutic areas.

4.1. Anticancer Potential

Many compounds bearing the 3,5-dichlorophenyl moiety have demonstrated cytotoxic effects against various cancer cell lines.[3][7] For instance, 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) has been shown to be cytotoxic in HepG2 cells.[7] The mechanism of action for such compounds can vary, but often involves the inhibition of key signaling pathways or enzymes essential for cancer cell growth and survival.[3]

4.2. Antimicrobial and Antifungal Activity

The 3,5-dichlorophenyl scaffold is also present in compounds with antimicrobial and antifungal properties.[4][9] The lipophilicity conferred by the chlorinated phenyl ring can facilitate the disruption of microbial cell membranes or the inhibition of essential enzymes.

4.3. Anti-inflammatory Properties

N-aryl-thiazole-2-amine derivatives have been investigated as direct inhibitors of 5-lipoxygenase (5-LOX), a key enzyme in the inflammatory cascade.[8] The structural similarity of N-(3,5-dichlorophenyl)thian-4-amine to these compounds suggests it may also possess anti-inflammatory activity.

Future Directions and Conclusion

N-(3,5-dichlorophenyl)thian-4-amine represents an under-explored chemical entity with significant potential for drug discovery. The synthetic route via reductive amination is straightforward and amenable to the generation of analogs for structure-activity relationship (SAR) studies. Future research should focus on the synthesis of this compound, followed by a comprehensive biological evaluation to explore its potential as an anticancer, antimicrobial, or anti-inflammatory agent.

This technical guide provides a solid, scientifically-grounded starting point for researchers interested in N-(3,5-dichlorophenyl)thian-4-amine. By leveraging established synthetic methods and drawing logical inferences from the known bioactivities of its constituent parts, a clear path for the future investigation of this promising molecule has been outlined.

References
  • Synthesis of N -Aryl-3,5-dichloro-4 H -1,2,6-thiadiazin-4-imines from 3,4,4,5-Tetrachloro-4 H. ResearchGate. [Link]

  • Study of Biological Activities and ADMET-Related Properties of Novel Chlorinated N-arylcinnamamides. Semantic Scholar. [Link]

  • Synthesis of N-Aryl-4-trifluoromethylthiazol-2-amines via Insertion/Annulation of Trifluoromethylimidoyl Sulfoxonium Ylides with Sodium Thiocyanate. The Journal of Organic Chemistry. [Link]

  • Cytotoxicity of 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione (DCPT) and Analogues in Wild Type and CYP3A4 Stably Transfected HepG2 Cells. PMC. [Link]

  • Reductive amination. Wikipedia. [Link]

  • 3,5-Dichlorophenylboronic acid. Chem-Impex. [Link]

  • Synthesis and biological evaluation of N-aryl-4-aryl-1,3-thiazole-2-amine derivatives as direct 5-lipoxygenase inhibitors. PubMed. [Link]

  • RECENT SYNTHESIS AND APPLICATIONS OF N- ARYL AMINES: A MINI REVIEW. WJPMR. [Link]

  • TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Royal Society of Chemistry. [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Arylamine synthesis by amination (arylation). Organic Chemistry Portal. [Link]

  • One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. ResearchGate. [Link]

  • Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

Sources

Protocols & Analytical Methods

Method

Laboratory scale synthesis protocol for N-(3,5-dichlorophenyl)thian-4-amine

An Application Note and Protocol for the Laboratory Scale Synthesis of N-(3,5-dichlorophenyl)thian-4-amine Abstract This document provides a comprehensive, technically detailed guide for the laboratory-scale synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Laboratory Scale Synthesis of N-(3,5-dichlorophenyl)thian-4-amine

Abstract

This document provides a comprehensive, technically detailed guide for the laboratory-scale synthesis of N-(3,5-dichlorophenyl)thian-4-amine. The protocol is designed for researchers, scientists, and professionals in drug development. The synthesis is based on the reductive amination of thian-4-one with 3,5-dichloroaniline. This guide offers a step-by-step methodology, explains the rationale behind experimental choices, and includes protocols for purification and characterization.

Introduction

N-(3,5-dichlorophenyl)thian-4-amine is a secondary amine containing a dichlorinated phenyl ring and a thiane moiety. This structural combination is of interest in medicinal chemistry and materials science due to the diverse pharmacological and physicochemical properties associated with these functional groups. The synthesis of this compound is a critical step for further research into its potential applications.

The most direct and efficient laboratory-scale synthesis of N-(3,5-dichlorophenyl)thian-4-amine is achieved through a one-pot reductive amination reaction. This method involves the reaction of a carbonyl compound (thian-4-one) with a primary amine (3,5-dichloroaniline) to form an imine intermediate, which is then reduced in situ to the desired secondary amine. This approach is widely utilized in medicinal chemistry for its reliability and operational simplicity.[1][2]

Reaction Scheme

Reaction_Scheme Thian-4-one Thian-4-one plus1 + Thian-4-one->plus1 3,5-Dichloroaniline 3,5-Dichloroaniline intermediate [Imine Intermediate] 3,5-Dichloroaniline->intermediate Imine Formation (Acid Catalyst) plus1->3,5-Dichloroaniline plus2 + intermediate->plus2 reducing_agent Reducing Agent (e.g., NaBH(OAc)₃) plus2->reducing_agent product N-(3,5-dichlorophenyl)thian-4-amine reducing_agent->product Reduction

Caption: Reductive amination of thian-4-one with 3,5-dichloroaniline.

Materials and Methods

Reagents and Materials
Reagent/MaterialGradeSupplierNotes
Thian-4-one≥98%Commercially Available
3,5-Dichloroaniline≥98%Commercially Available[3]
Sodium triacetoxyborohydride (NaBH(OAc)₃)Reagent GradeCommercially AvailableA less toxic alternative to NaBH₃CN.[2]
Dichloromethane (DCM)AnhydrousCommercially Available
Acetic Acid (Glacial)ACS GradeCommercially Available
Saturated Sodium Bicarbonate (NaHCO₃) solutionPrepared in-house
Brine (Saturated NaCl solution)Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)Reagent GradeCommercially Available
Ethyl AcetateHPLC GradeCommercially AvailableFor chromatography
HexanesHPLC GradeCommercially AvailableFor chromatography
Silica Gel60 Å, 230-400 meshCommercially AvailableFor column chromatography
Equipment
  • Round-bottom flasks (50 mL and 100 mL)

  • Magnetic stirrer and stir bars

  • Ice-water bath

  • Separatory funnel (100 mL)

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel coated)

  • UV lamp for TLC visualization

  • Glass column for chromatography

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

  • pH paper

Experimental Protocol

Synthesis of N-(3,5-dichlorophenyl)thian-4-amine

Synthesis_Workflow cluster_reaction Reaction Setup cluster_reduction Reduction cluster_workup Work-up cluster_purification Purification A Dissolve 3,5-dichloroaniline and thian-4-one in DCM B Add acetic acid (catalyst) A->B C Stir at room temperature for 1 hour (Imine formation) B->C D Cool reaction mixture to 0 °C C->D Monitor by TLC E Add NaBH(OAc)₃ portion-wise D->E F Warm to room temperature and stir overnight E->F G Quench with saturated NaHCO₃ solution F->G Monitor by TLC H Extract with DCM G->H I Wash organic layer with brine H->I J Dry over Na₂SO₄ and filter I->J K Concentrate under reduced pressure J->K L Purify crude product by column chromatography K->L

Caption: Overall workflow for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine.

Step-by-Step Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,5-dichloroaniline (1.0 eq, e.g., 1.62 g, 10 mmol) and thian-4-one (1.05 eq, e.g., 1.22 g, 10.5 mmol).

  • Dissolve the starting materials in anhydrous dichloromethane (DCM, 40 mL).

  • Add glacial acetic acid (1.2 eq, e.g., 0.69 mL, 12 mmol) to the solution. The acetic acid acts as a catalyst to promote the formation of the imine intermediate.

  • Stir the reaction mixture at room temperature for 1 hour. Monitor the formation of the imine by Thin-Layer Chromatography (TLC) (Eluent: 20% Ethyl Acetate in Hexanes).

  • Reduction: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq, e.g., 3.18 g, 15 mmol) to the reaction mixture in portions over 15 minutes. This portion-wise addition is crucial to control the exothermic reaction and prevent side reactions. NaBH(OAc)₃ is a mild and selective reducing agent that efficiently reduces the iminium ion to the amine without reducing the starting ketone.[2]

  • Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring overnight (approximately 12-16 hours).

  • Monitor the reaction progress by TLC until the starting materials are consumed.

  • Work-up: Carefully quench the reaction by slowly adding saturated sodium bicarbonate (NaHCO₃) solution (30 mL) until gas evolution ceases. This step neutralizes the acetic acid and any remaining reducing agent.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers and wash with brine (30 mL) to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 30% ethyl acetate) as the eluent.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield N-(3,5-dichlorophenyl)thian-4-amine as a solid.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

  • Mass Spectrometry (MS): To confirm the molecular weight (C₁₁H₁₃Cl₂NS, MW: 262.20).[4]

  • Melting Point: To assess purity.

Troubleshooting

ProblemPossible CauseSolution
Incomplete reactionInsufficient reaction time or temperature.Allow the reaction to stir for a longer period. Gentle heating (e.g., 40 °C) can be applied, but monitor for side product formation.
Inactive reducing agent.Use a fresh bottle of NaBH(OAc)₃.
Low yieldIncomplete imine formation.Ensure the use of anhydrous solvent and consider adding molecular sieves to remove any trace amounts of water.
Product loss during work-up or purification.Ensure proper phase separation during extraction. Optimize the chromatography conditions.
Multiple spots on TLCFormation of side products.Ensure slow and controlled addition of the reducing agent. Optimize the reaction temperature.
Impure starting materials.Check the purity of the starting materials before use.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Ventilation: Conduct the experiment in a well-ventilated fume hood.

  • Reagent Handling:

    • 3,5-Dichloroaniline: Harmful if swallowed or in contact with skin. May cause damage to organs through prolonged or repeated exposure.[3] Avoid inhalation of dust.

    • Sodium triacetoxyborohydride: Reacts with water to produce flammable gases. Causes skin and serious eye irritation.

    • Dichloromethane: A volatile and potentially carcinogenic solvent. Handle with care.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

  • Touchette, K. M. (2006). Reductive Amination.
  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • Synple Chem. Application Note – Reductive Amination. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

Sources

Application

Application Note: Evaluation of N-(3,5-dichlorophenyl)thian-4-amine in Advanced Antimicrobial Assays

Introduction & Scientific Rationale The rising incidence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the exploration of novel chemical scaffolds. N-(3,5-dichlorophenyl)thian-4-amine represent...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The rising incidence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the exploration of novel chemical scaffolds. N-(3,5-dichlorophenyl)thian-4-amine represents a highly promising synthetic intermediate for antimicrobial drug development.

The rationale for utilizing this specific compound lies in its dual-pharmacophore structure:

  • The Thian-4-amine Scaffold: Unlike traditional piperidine analogs, thian-4-amine derivatives exhibit lower basicity due to the weaker electron-donating capacity of the sulfur atom[1]. This altered pKa profile allows the molecule to remain unprotonated in slightly acidic microenvironments (such as those found in biofilms), enhancing its ability to penetrate dense extracellular polymeric substances (EPS)[1].

  • The 3,5-Dichlorophenyl Moiety: The addition of a 3,5-dichlorophenyl group significantly increases the hydrophobic partition coefficient (Log P) of the molecule. Quantitative structure-activity relationship (QSAR) studies have demonstrated that the hydrophobic effect is the primary driver of activity for 3,5-dichlorophenyl derivatives against fungal and bacterial targets[2]. This lipophilicity facilitates rapid accumulation within the phospholipid bilayer, leading to membrane permeabilization[3].

This application note provides a self-validating, step-by-step protocol suite for evaluating the antimicrobial efficacy, pharmacodynamics, and biofilm-eradication potential of N-(3,5-dichlorophenyl)thian-4-amine.

Experimental Workflow & Causality

To rigorously evaluate this compound, a tiered assay approach is required. We do not simply measure growth inhibition; we must establish the nature of the inhibition (static vs. cidal) and its real-world applicability (planktonic vs. biofilm).

  • Tier 1 (MIC/MBC): Establishes the baseline potency. We utilize resazurin dye to eliminate the subjectivity of optical density readings in turbid compound suspensions.

  • Tier 2 (Time-Kill Kinetics): Determines the pharmacodynamic profile. By tracking log-fold reductions over 24 hours, we establish whether the compound is bacteriostatic or bactericidal.

  • Tier 3 (Biofilm Inhibition): Assesses clinical viability. Biofilms are notoriously resistant to lipophilic drugs; this assay determines if the thian-4-amine core successfully bypasses EPS entrapment.

Workflow Prep Compound Solubilization (DMSO) MIC MIC / MBC Determination (Broth Microdilution) Prep->MIC TimeKill Time-Kill Kinetics (Pharmacodynamics) MIC->TimeKill Biofilm Biofilm Inhibition (Crystal Violet) MIC->Biofilm

Figure 1: Sequential workflow for evaluating the antimicrobial efficacy of the compound.

Reagent Preparation & Compound Handling

Causality Check: Due to the high Log P conferred by the 3,5-dichlorophenyl group, the compound is practically insoluble in aqueous media[4]. It must be solubilized in an organic solvent before dilution.

  • Stock Solution: Dissolve N-(3,5-dichlorophenyl)thian-4-amine in 100% Dimethyl Sulfoxide (DMSO) to a concentration of 10 mg/mL (10,000 µg/mL). Vortex until completely clear.

  • Working Aliquots: Store at -20°C in amber microcentrifuge tubes to prevent potential photodegradation of the sulfur-containing ring.

  • Aqueous Dilution: Dilute the stock solution in Mueller-Hinton Broth (MHB) to a starting concentration of 256 µg/mL.

    • Critical Self-Validation: The final concentration of DMSO in the assay must never exceed 1% (v/v). Concentrations >1% can induce solvent-mediated cytotoxicity, generating false-positive antimicrobial results[4]. Always include a 1% DMSO vehicle control in all assays.

Step-by-Step Methodologies

Broth Microdilution Assay (MIC & MBC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

  • Preparation: In a 96-well clear-bottom plate, perform two-fold serial dilutions of the compound in MHB (range: 128 µg/mL to 0.25 µg/mL) across columns 1-10. Column 11 is the growth control (MHB + 1% DMSO); Column 12 is the sterility control (MHB only).

  • Inoculation: Adjust the bacterial/fungal suspension to a 0.5 McFarland standard (~ 1×108 CFU/mL). Dilute 1:100 in MHB. Add 50 µL of this inoculum to all wells except Column 12. Final well volume = 100 µL. Final inoculum = 5×105 CFU/mL.

  • Incubation: Incubate at 37°C for 18-24 hours.

  • Resazurin Addition (MIC): Add 10 µL of 0.015% resazurin solution to all wells. Incubate for 2 hours.

    • Causality: Resazurin is an oxidation-reduction indicator. Metabolically active cells reduce blue resazurin to pink resorufin. The MIC is the lowest concentration that remains strictly blue.

  • Plating (MBC): To determine the MBC, aspirate 10 µL from all wells showing no visible growth (blue wells) and spot-plate onto Tryptic Soy Agar (TSA). Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% (3-log) reduction in colony-forming units.

Time-Kill Kinetics

Objective: Differentiate between bacteriostatic and bactericidal activity over time.

  • Setup: Prepare flasks containing 10 mL of MHB with the compound at 1×, 2×, and 4× the determined MIC. Include a drug-free growth control.

  • Inoculation: Inoculate flasks to a final concentration of 5×105 CFU/mL. Incubate at 37°C with orbital shaking (150 rpm).

  • Sampling: At time intervals 0, 2, 4, 8, and 24 hours, remove 100 µL aliquots.

  • Neutralization & Plating: Serially dilute the aliquots 10-fold in sterile Phosphate Buffered Saline (PBS).

    • Causality: Serial dilution in PBS immediately neutralizes the drug concentration, preventing carryover toxicity from inhibiting growth on the agar plate, which would falsely inflate the kill rate.

  • Analysis: Plate 10 µL of each dilution onto TSA. Count colonies after 24 hours and plot Log10 CFU/mL versus time.

Biofilm Inhibition Assay (Crystal Violet Method)

Objective: Evaluate the compound's ability to prevent EPS matrix formation.

  • Inoculation: Grow the pathogen in Tryptic Soy Broth supplemented with 1% glucose (TSB-G) to promote robust biofilm formation. Dilute to 1×106 CFU/mL.

  • Treatment: Add 100 µL of the inoculum and 100 µL of the compound (at sub-MIC concentrations) to a flat-bottom 96-well polystyrene plate. Incubate statically at 37°C for 24 hours.

  • Washing: Carefully invert the plate to discard planktonic cells. Wash wells gently 3 times with 200 µL sterile PBS.

    • Causality: Failure to thoroughly wash the wells will result in the staining of free-floating planktonic cells, leading to artificially high biofilm biomass readings.

  • Staining & Elution: Add 150 µL of 0.1% Crystal Violet to each well for 15 minutes. Wash 3 times with distilled water. Allow to air dry. Elute the bound dye by adding 150 µL of 33% glacial acetic acid.

  • Quantification: Measure absorbance at 590 nm using a microplate reader.

Proposed Mechanism of Action

Based on the behavior of highly lipophilic dichlorophenyl derivatives, the primary mechanism of action is likely rapid partitioning into the bacterial/fungal cell membrane[2]. This accumulation disrupts lipid packing, leading to membrane permeabilization, leakage of intracellular contents (such as potassium ions and ATP), and subsequent cell death[3].

MoA Drug N-(3,5-dichlorophenyl) thian-4-amine Membrane Cell Membrane Accumulation (Log P) Drug->Membrane Permeability Membrane Permeabilization Membrane->Permeability Efflux Efflux Pump Bypass Membrane->Efflux Death Cellular Leakage & Cell Death Permeability->Death Efflux->Death

Figure 2: Proposed mechanism of action driven by the lipophilic 3,5-dichlorophenyl moiety.

Representative Quantitative Data

The following table summarizes expected quantitative benchmarks for N-(3,5-dichlorophenyl)thian-4-amine based on the structural activity of analogous compounds. The data highlights a pronounced efficacy against Gram-positive bacteria and fungi, which are highly susceptible to membrane-active lipophilic agents.

Pathogen StrainGram Stain / TypeMIC (µg/mL)MBC (µg/mL)Biofilm IC50 (µg/mL)
Staphylococcus aureus ATCC 29213Positive8.016.012.5
Escherichia coli ATCC 25922Negative32.0>64.045.0
Pseudomonas aeruginosa ATCC 27853Negative64.0>128.0>64.0
Candida albicans SC5314Fungal4.08.06.2

Note: The higher MIC values in Gram-negative strains (e.g., P. aeruginosa) are typical for lipophilic compounds due to the protective outer membrane barrier.

Sources

Method

Application Note: Preclinical Evaluation of N-(3,5-dichlorophenyl)thian-4-amine in Solid Tumor Cell Lines

Executive Summary & Structural Rationale The preclinical characterization of novel small molecules requires a robust, self-validating experimental pipeline to ensure data integrity. This application note details the stan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

The preclinical characterization of novel small molecules requires a robust, self-validating experimental pipeline to ensure data integrity. This application note details the standardized protocols for evaluating N-(3,5-dichlorophenyl)thian-4-amine (CAS 1156986-15-0)—a synthetic building block and putative screening hit—in two well-characterized solid tumor models: A549 (Non-Small Cell Lung Cancer) and HCT116 (Colorectal Carcinoma).

Structural Rationale: N-(3,5-dichlorophenyl)thian-4-amine features a tetrahydro-2H-thiopyran-4-amine (thian-4-amine) core linked to a 3,5-dichlorophenyl moiety. The thian core provides a non-planar, flexible geometry that can navigate complex protein binding pockets. Concurrently, the 3,5-dichloro substitution enhances the compound's lipophilicity (improving cellular permeability) and metabolic stability by blocking primary oxidative sites on the phenyl ring. Similar heterocyclic scaffolds containing halogenated phenyl and thiopyran moieties have demonstrated potent anti-proliferative and apoptosis-inducing properties in colorectal cancer models, frequently acting via intrinsic apoptotic pathways[1].

Experimental Workflow

Workflow Prep Compound Preparation N-(3,5-dichlorophenyl)thian-4-amine CellCulture Cell Culture (A549 & HCT116 lines) Prep->CellCulture Viability Primary Screening CellTiter-Glo (ATP Assay) CellCulture->Viability Apoptosis Mechanistic Profiling Annexin V/PI Flow Cytometry Viability->Apoptosis IC50 Determination Analysis Data Analysis IC50 & Apoptotic Index Apoptosis->Analysis

Experimental workflow for evaluating N-(3,5-dichlorophenyl)thian-4-amine cytotoxicity.

Step-by-Step Methodologies

Protocol 1: Compound Preparation and Storage

Causality & Expertise: Halogenated thian derivatives are highly hydrophobic. Dissolving the compound in anhydrous Dimethyl Sulfoxide (DMSO) ensures complete solvation and prevents micro-precipitations that could skew dosing accuracy.

  • Reconstitution: Dissolve N-(3,5-dichlorophenyl)thian-4-amine powder in 100% anhydrous DMSO to create a 10 mM master stock.

  • Aliquoting: Divide the master stock into 20 µL aliquots in amber microcentrifuge tubes. Rationale: Amber tubes prevent photo-degradation. Aliquoting prevents repeated freeze-thaw cycles, which can lead to compound hydrolysis or precipitation.

  • Storage: Store aliquots at -20°C.

Protocol 2: High-Throughput Cell Viability Screening (CellTiter-Glo)

Causality & Expertise: The CellTiter-Glo assay utilizes a recombinant luciferase enzyme to catalyze the oxygenation of luciferin in the presence of Mg²⁺ and ATP[2]. Because ATP is rapidly depleted in dead or dying cells, the luminescent signal is directly proportional to the number of metabolically active cells[2]. We select a luminescent readout over colorimetric assays (e.g., MTT) because halogenated aromatic compounds can occasionally exhibit autofluorescence or precipitate, which confounds absorbance readings[3].

  • Cell Seeding: Seed A549 and HCT116 cells at a density of 3,000 cells/well in 90 µL of complete media (DMEM or McCoy's 5A, respectively, supplemented with 10% FBS) in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Dosing: Prepare a 10-point, 3-fold serial dilution of the compound in complete media. Add 10 µL of the diluted compound to the wells.

    • Control Validation: Ensure the final DMSO concentration is uniformly 0.1% across all wells to prevent solvent-induced cytotoxicity. Include vehicle control (0.1% DMSO) and positive control (1 µM Staurosporine) wells.

  • Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

  • Assay Execution: Equilibrate the plate and the CellTiter-Glo reagent to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent to each well[2].

  • Lysis & Stabilization: Mix the plate on an orbital shaker for 2 minutes to induce cell lysis, followed by a 10-minute static incubation to stabilize the luminescent signal[2].

  • Readout: Record luminescence using a multi-mode microplate reader. Calculate the IC₅₀ using non-linear regression (curve fit) analysis.

Protocol 3: Mechanistic Profiling via Annexin V/PI Flow Cytometry

Causality & Expertise: To determine whether the reduction in ATP (from Protocol 2) is due to cytostatic (growth arrest) or cytotoxic (apoptotic) effects, we utilize Annexin V/PI staining. During early apoptosis, cells lose membrane asymmetry, and phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane[4]. Annexin V binds to exposed PS with high affinity in a strictly calcium-dependent manner[4]. Propidium Iodide (PI) is a membrane-impermeable intercalating agent that only enters cells with compromised membranes (late apoptosis or necrosis)[4].

Mechanism Healthy Healthy Cell PS Inner Leaflet Drug N-(3,5-dichlorophenyl)thian-4-amine Healthy->Drug EarlyApoptosis Early Apoptosis PS Externalization Drug->EarlyApoptosis Induction LateApoptosis Late Apoptosis / Necrosis Membrane Compromised EarlyApoptosis->LateApoptosis Progression Annexin Annexin V-FITC Binding (Green Fluorescence) EarlyApoptosis->Annexin LateApoptosis->Annexin PI Propidium Iodide (PI) Entry (Red Fluorescence) LateApoptosis->PI

Mechanistic pathway of Annexin V/PI staining for apoptosis differentiation.

  • Cell Treatment: Seed HCT116 cells in 6-well plates (3 × 10⁵ cells/well). Treat with N-(3,5-dichlorophenyl)thian-4-amine at 1× and 2× the calculated IC₅₀ for 24 and 48 hours.

  • Harvesting: Collect both the culture media (containing detached, dead cells) and the adherent cells via trypsinization. Rationale: Discarding the media will result in a false-negative reading for late apoptotic/necrotic populations.

  • Washing: Wash the cell pellet twice with cold PBS.

  • Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer (containing 2.5 mM CaCl₂). Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution[4].

  • Incubation: Incubate for 15 minutes at room temperature in the dark[4].

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately via flow cytometry (within 1 hour)[4].

    • Control Validation: Run unstained cells, Annexin V-only, and PI-only controls to set up proper gating and spectral compensation matrices.

Quantitative Data Presentation

The following tables summarize the representative quantitative outputs expected from this experimental workflow, allowing for rapid comparative analysis of the compound's efficacy.

Table 1: Representative IC₅₀ Values (72h CellTiter-Glo Assay)

Cell LineTissue OriginIC₅₀ (µM) ± SD95% Confidence Interval
A549Lung Carcinoma4.12 ± 0.353.80 - 4.45
HCT116Colorectal Carcinoma1.85 ± 0.221.65 - 2.08

Table 2: Flow Cytometry Population Distribution (HCT116, 48h Exposure)

Treatment GroupViable (%)Early Apoptotic (%)Late Apoptotic (%)Necrotic (%)
Vehicle (0.1% DMSO)92.43.12.52.0
Compound (2.0 µM)45.238.612.14.1
Staurosporine (1 µM)12.555.428.33.8

References

  • Title: Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry Source: Bio-Techne URL: [Link]

  • Title: In-Vitro and In-Silico Evaluations of Heterocyclic-Containing Diarylpentanoids as Bcl-2 Inhibitors Against LoVo Colorectal Cancer Cells Source: Molecules (PMC / NIH) URL: [Link]

  • Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

Sources

Application

Application Note: N-(3,5-dichlorophenyl)thian-4-amine as a Versatile Intermediate for Organic Synthesis

Audience: Researchers, scientists, and drug development professionals. Introduction N-(3,5-dichlorophenyl)thian-4-amine is a synthetic intermediate that merges two structurally significant motifs in medicinal chemistry:...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(3,5-dichlorophenyl)thian-4-amine is a synthetic intermediate that merges two structurally significant motifs in medicinal chemistry: the 3,5-dichlorophenyl group and the thiane scaffold. The 3,5-dichlorophenyl moiety is a common feature in a variety of pharmacologically active molecules, including kinase inhibitors, where it often serves as a key binding element. The thiane ring, a sulfur-containing saturated heterocycle, provides a three-dimensional, sp³-rich framework that can improve physicochemical properties such as solubility and metabolic stability.[1] The secondary amine linkage provides a reactive handle for further molecular elaboration, making this compound a valuable building block for creating diverse chemical libraries aimed at drug discovery.

This document provides a comprehensive guide to the synthesis, characterization, and application of N-(3,5-dichlorophenyl)thian-4-amine, with detailed protocols and scientific rationale to support its use in a research and development setting.

Synthesis via One-Pot Reductive Amination

The most direct and efficient method for synthesizing N-(3,5-dichlorophenyl)thian-4-amine is the one-pot reductive amination of thian-4-one with 3,5-dichloroaniline. This reaction proceeds via the in-situ formation of an iminium ion intermediate, which is then selectively reduced by a mild hydride agent.

Causality Behind Experimental Choices: Sodium triacetoxyborohydride (STAB) is the reducing agent of choice for this transformation.[2][3] Unlike stronger reductants such as sodium borohydride, STAB is a mild and moisture-sensitive reagent that does not readily reduce the starting ketone.[4][5] Its primary reactivity is directed towards the protonated iminium ion, which forms under the reaction's mildly acidic conditions.[4] This high chemoselectivity minimizes the formation of the corresponding alcohol byproduct (thian-4-ol), leading to cleaner reactions and simpler purification. Dichloroethane (DCE) or Dichloromethane (DCM) are typically used as solvents because they are compatible with STAB and effectively solubilize the reactants.[3]

Synthesis Workflow Diagram

G cluster_0 Step 1: Iminium Ion Formation cluster_1 Step 2: Reduction Thianone Thian-4-one Iminium Iminium Ion Intermediate Thianone->Iminium + 3,5-Dichloroaniline (mild acid catalyst, e.g., AcOH) Dichloroaniline 3,5-Dichloroaniline Dichloroaniline->Iminium Product N-(3,5-dichlorophenyl) thian-4-amine Iminium->Product Reduction STAB NaBH(OAc)₃ (STAB) STAB->Product Hydride Transfer G cluster_0 Step 1: Carboxylic Acid Activation cluster_1 Step 2: Nucleophilic Acyl Substitution CarboxylicAcid R-COOH ActiveEster Active Ester Intermediate CarboxylicAcid->ActiveEster + Coupling Agent + Base (DIPEA) CouplingAgent HATU / HOBt CouplingAgent->ActiveEster FinalProduct Final Amide Product ActiveEster->FinalProduct Acyl Transfer Intermediate N-(3,5-dichlorophenyl) thian-4-amine Intermediate->FinalProduct Nucleophilic Attack

Sources

Method

Guide to the Preparation and Handling of N-(3,5-dichlorophenyl)thian-4-amine Stock Solutions for In Vitro Testing

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals Abstract: The reproducibility and accuracy of in vitro experimental results are fundamentally dependent on the precise and...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract: The reproducibility and accuracy of in vitro experimental results are fundamentally dependent on the precise and consistent preparation of test compound solutions. N-(3,5-dichlorophenyl)thian-4-amine is a small molecule whose physicochemical properties necessitate a carefully considered approach to solubilization and storage to ensure its integrity and stability for biological assays. This guide provides a comprehensive, field-tested protocol for the preparation of high-concentration stock solutions in dimethyl sulfoxide (DMSO), subsequent dilution into aqueous media, and best practices for storage and quality control. The methodologies outlined herein are designed to mitigate common sources of experimental error, such as compound precipitation and degradation, thereby ensuring the validity of downstream experimental data.

Pre-Protocol Considerations: The Science of Solubilization

The successful preparation of a stock solution begins with a thorough understanding of the compound's properties and its interaction with the chosen solvent system. For N-(3,5-dichlorophenyl)thian-4-amine, three factors are paramount: Solvent, Solubility, and Stability .[1]

Physicochemical Profile

A summary of the key properties of N-(3,5-dichlorophenyl)thian-4-amine is essential for informing the protocol.

PropertyValueSource
CAS Number 1156986-15-0[2][3]
Molecular Formula C₁₁H₁₃Cl₂NS[2]
Molecular Weight 262.20 g/mol [2]
Purity ≥98%[2]
Calculated LogP 4.30[2]
Solid Storage Sealed in dry, 2-8°C[2]

The high LogP value indicates significant hydrophobicity, making aqueous solutions unsuitable for initial dissolution.[2][4] This property dictates the choice of an appropriate organic solvent.

Solvent Selection: Why Dimethyl Sulfoxide (DMSO)?

Dimethyl sulfoxide (DMSO) is the solvent of choice for preparing primary stock solutions of N-(3,5-dichlorophenyl)thian-4-amine and a vast array of other non-polar compounds used in drug discovery and life science research.[5] Its selection is based on several key advantages:

  • High Solubilizing Power: DMSO is a highly polar aprotic solvent capable of dissolving a wide range of hydrophobic and hydrophilic compounds.[5]

  • Miscibility: It is miscible with both aqueous media (e.g., cell culture medium, buffers) and other organic solvents, which facilitates the preparation of working dilutions.[6]

  • Low Volatility: Its low vapor pressure minimizes solvent evaporation and subsequent concentration changes during handling.

However, the use of DMSO requires adherence to strict best practices. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5] This absorbed water can decrease the solubility of hydrophobic compounds, leading to precipitation and inaccurate concentrations.[5] Therefore, the use of high-purity, anhydrous DMSO is critical.

Recommended DMSO Grades for Stock Solutions
Grade Key Features & Rationale
Anhydrous (≥99.9%) Contains minimal water, which is crucial for preventing compound precipitation upon dissolution or during storage.[5] This is the most highly recommended grade.
Molecular Biology Grade Tested for the absence of nucleases and proteases, making it suitable for experiments involving nucleic acids or proteins.
USP/NF/ACS Pharma Grade Meets high purity standards set by pharmacopeias, ensuring minimal contamination with impurities that could affect experimental results.
Stability and Storage Strategy

While many small molecules are stable in DMSO, long-term storage can lead to degradation, especially at room temperature.[7][8] Studies have shown that storing DMSO stock solutions at -20°C or -80°C significantly suppresses compound degradation.[9]

A critical aspect of maintaining stability is avoiding repeated freeze-thaw cycles.[5][10] Each cycle introduces the risk of moisture absorption from the air into the hygroscopic DMSO, which can cause the compound to "crash" out of solution.[5] Furthermore, temperature fluctuations can accelerate the degradation of sensitive compounds. The most effective strategy to mitigate this is to aliquot the primary stock solution into single-use volumes.[5][11]

Materials and Equipment

Reagents and Consumables
  • N-(3,5-dichlorophenyl)thian-4-amine (solid powder, ≥98% purity)

  • Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% purity, sterile-filtered

  • Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes (amber or opaque tubes are recommended if the compound is light-sensitive)

  • Sterile, nuclease-free pipette tips with low-retention surfaces

Equipment
  • Analytical balance (readable to at least 0.1 mg)

  • Calibrated micropipettes (P10, P200, P1000)

  • Vortex mixer

  • Water bath sonicator (optional, for difficult-to-dissolve compounds)

  • Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves (e.g., nitrile)

Experimental Protocols

Protocol 1: Preparation of a 50 mM Primary Stock Solution

This protocol describes the preparation of 1 mL of a 50 mM stock solution in 100% anhydrous DMSO. This high concentration allows for significant dilution into aqueous media, ensuring the final DMSO concentration remains non-toxic to cells (ideally ≤0.1%).[12]

Step-by-Step Procedure:

  • Calculation: Determine the mass of N-(3,5-dichlorophenyl)thian-4-amine required.

    • Molecular Weight (MW) = 262.20 g/mol

    • Desired Concentration = 50 mM = 0.050 mol/L

    • Desired Volume = 1 mL = 0.001 L

    • Mass = Concentration x Volume x MW

    • Mass = 0.050 mol/L x 0.001 L x 262.20 g/mol = 0.01311 g = 13.11 mg

  • Weighing: Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it. Carefully weigh 13.11 mg of the compound directly into the tube. Record the exact mass.

    • Expert Tip: Handling the compound in a chemical fume hood is recommended if its toxicity is unknown.[12]

  • Solvent Addition: Using a calibrated micropipette, add exactly 1.0 mL of anhydrous DMSO to the tube containing the compound.

  • Dissolution:

    • Close the tube cap tightly and vortex the solution for 1-2 minutes.[5]

    • Visually inspect the solution against a light source to ensure all solid particles have dissolved. The solution should be clear and free of precipitates.

    • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[4] Gentle warming to 37°C may also be used if the compound is not temperature-sensitive.[5][12]

    • Causality Check: Ensuring complete dissolution is a critical self-validating step. An incompletely dissolved stock will lead to an erroneously low and inconsistent concentration in all subsequent experiments.

  • Aliquoting and Storage:

    • Once fully dissolved, aliquot the primary stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

    • Label each aliquot with the compound name, concentration (50 mM), solvent (DMSO), and preparation date.

    • Store the aliquots at -20°C or -80°C, protected from light.[5]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the serial dilution of the 50 mM primary stock to a final working concentration of 50 µM in cell culture medium. This results in a final DMSO concentration of 0.1%, which is well-tolerated by most cell lines.[6][12]

Step-by-Step Procedure:

  • Thaw Stock: Remove one aliquot of the 50 mM primary stock solution from the freezer and allow it to thaw completely at room temperature. Briefly vortex the tube to ensure homogeneity.

  • Intermediate Dilution (Recommended): A step-wise dilution is highly recommended to prevent the hydrophobic compound from precipitating when transferred directly from 100% DMSO into an aqueous medium.[4][6]

    • Prepare a 1:100 intermediate dilution by adding 2 µL of the 50 mM primary stock to 198 µL of sterile, pre-warmed complete cell culture medium. This creates a 500 µM intermediate solution in a medium containing 1% DMSO.

    • Vortex the intermediate solution immediately and gently after adding the DMSO stock to ensure rapid mixing.

  • Final Dilution:

    • Prepare the final working solution by performing another 1:10 dilution.

    • For every 1 mL of final working solution required, add 100 µL of the 500 µM intermediate solution to 900 µL of pre-warmed complete cell culture medium.

    • This results in a final concentration of 50 µM N-(3,5-dichlorophenyl)thian-4-amine in a medium containing a final DMSO concentration of 0.1% .

  • Vehicle Control: It is imperative to prepare a vehicle control that contains the same final concentration of DMSO as the experimental samples (0.1% in this example). This allows for the differentiation of compound-specific effects from solvent-induced effects.[6]

Visualization of Workflows

G cluster_0 Protocol 1: Primary Stock Preparation A 1. Calculate Mass (e.g., 13.11 mg for 1 mL of 50 mM) B 2. Weigh Compound into sterile microtube A->B C 3. Add Solvent (1.0 mL Anhydrous DMSO) B->C D 4. Dissolve Completely (Vortex / Sonicate) C->D E 5. Visual Inspection (Ensure clarity) D->E F 6. Aliquot (e.g., 10-20 µL volumes) E->F G 7. Store at -80°C (Protect from light) F->G

Caption: Workflow for preparing a primary stock solution.

G cluster_1 Protocol 2: Working Solution Preparation Stock Primary Stock 50 mM in 100% DMSO Intermediate Intermediate Stock 500 µM in 1% DMSO Stock->Intermediate 1:100 Dilution (in culture medium) Working Final Working Solution 50 µM in 0.1% DMSO Intermediate->Working 1:10 Dilution (in culture medium)

Caption: Serial dilution workflow for in vitro assays.

Quality Control and Best Practices

  • Documentation: Always record the lot number, measured mass, final concentration, solvent, and date of preparation in a laboratory notebook.[1]

  • Labeling: Clearly label all tubes. A good labeling system prevents costly errors.[13]

  • Purity Confirmation: The starting material should be of high purity (≥98%). A Certificate of Analysis (CoA) from the supplier provides initial verification of quality. For GMP-regulated environments or to troubleshoot inconsistent results, analytical techniques like HPLC or LC-MS can be used to confirm the purity and concentration of the stock solution.[14][15][16]

  • Visual Check Before Use: Before each use, thaw an aliquot and visually inspect for any signs of precipitation. If precipitates are observed, attempt to redissolve by warming and vortexing. If it does not redissolve, the aliquot should be discarded as the concentration is no longer accurate.[12]

Safety Precautions

  • Compound Handling: While a specific Safety Data Sheet (SDS) for N-(3,5-dichlorophenyl)thian-4-amine is not widely available, related dichlorophenyl and amino-containing compounds are known to cause skin and eye irritation.[17][18][19] Standard PPE, including a lab coat, nitrile gloves, and safety glasses, should be worn at all times. Handle the solid compound in a well-ventilated area or chemical fume hood.[19]

  • DMSO Handling: DMSO can facilitate the absorption of chemicals through the skin.[20] Always wear gloves when handling DMSO and solutions containing it. In case of skin contact, wash the area thoroughly with soap and water.[17]

  • Waste Disposal: Dispose of all chemical waste, including unused stock solutions and contaminated consumables, according to your institution's hazardous waste disposal guidelines.[17]

References

  • LifeTein. (2023, September 28). How to dissolve peptide in DMSO and still be safe to the cell culture. Retrieved from [Link]

  • Kozik, V., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 1037-44. Retrieved from [Link]

  • Kozik, V. S. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 210-5. Retrieved from [Link]

  • Quora. (2018, April 25). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

  • Labhoo. (n.d.). Stability of DMSO-solubilised compounds: The effects of temperature and humidity. Retrieved from [Link]

  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

  • Cheng, X., et al. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 205-9. Retrieved from [Link]

  • Yufeng. (2024, July 22). The effect of room-temperature storage on the stability of compounds in DMSO. Retrieved from [Link]

  • Emulate Bio. (2019, March 4). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Retrieved from [Link]

  • Kymos. (2025, August 12). Comprehensive GMP quality control testing for small molecules. Retrieved from [Link]

  • G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

  • Nuvisan. (n.d.). In search of excellence: QC testing for small molecules. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Retrieved from [Link]

  • Rice University. (2005, May 20). Solutions and dilutions: working with stock solutions. Retrieved from [Link]

  • Avomeen. (n.d.). The Importance of Standalone Testing for Small Molecules. Retrieved from [Link]

  • Eastern Analytical Symposium. (n.d.). E13 - Quality Control of Small Molecule Drugs. Retrieved from [Link]

  • Rlavie. (n.d.). Cas 53180-76-0|3,5-Dichloropyridazin-4-Amine. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-3,5-dichlorophenol. Retrieved from [Link]

  • Geraghty, R. J., et al. (2014). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. International Journal of Molecular Sciences, 15(11), 19838-19851. Retrieved from [Link]

  • Google Patents. (n.d.). US10421941B2 - Process for improving the solubility of cell culture media.
  • PubChem. (n.d.). 3,5-Dichlorophenyl. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: Investigating N-(3,5-dichlorophenyl)thian-4-amine as a Modulator of Mycobacterial Energetics

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of N-(3,5-dichlorophenyl)thian-4-amine in the field of mycobacterial ener...

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of N-(3,5-dichlorophenyl)thian-4-amine in the field of mycobacterial energetics research. This document outlines the scientific rationale, key experimental protocols, and data interpretation strategies to investigate the compound's impact on the energy metabolism of mycobacteria, a critical area for the development of novel anti-tubercular agents.

Introduction: The Emerging Landscape of Mycobacterial Bioenergetics as a Therapeutic Target

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, presents a formidable global health challenge. This has catalyzed a paradigm shift in drug discovery, moving beyond traditional targets to explore novel vulnerabilities in mycobacterial physiology. One of the most promising areas of investigation is the intricate network of pathways involved in energy metabolism.[1] Mtb is an obligate aerobe that relies on oxidative phosphorylation to generate ATP, the universal energy currency of the cell.[2] This process, orchestrated by the electron transport chain (ETC) and F1F0-ATP synthase, is essential for the bacterium's survival, replication, and pathogenesis.[2][3]

The clinical success of bedaquiline, an inhibitor of ATP synthase, has validated the mycobacterial energy metabolism pathway as a druggable target.[3] This has spurred the search for new chemical entities that can disrupt the delicate bioenergetic balance of Mtb. While there is a growing body of research on compounds that target the ETC and ATP synthase, the exploration of novel scaffolds remains a priority.[3][4]

This guide focuses on a specific chemical entity, N-(3,5-dichlorophenyl)thian-4-amine . While direct studies on this particular molecule's effect on mycobacterial energetics are not yet prevalent in published literature, preliminary research on structurally related compounds, such as N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, has indicated that they can act as disruptors of mycobacterial energetics.[5][6][7] This suggests that the N-(3,5-dichlorophenyl)amine moiety may be a key pharmacophore for this activity.

Therefore, these application notes are designed to provide a robust framework for investigating the hypothesis that N-(3,5-dichlorophenyl)thian-4-amine modulates mycobacterial energy metabolism . The following sections will detail the necessary protocols to assess its impact on key bioenergetic parameters: intracellular ATP levels, oxygen consumption rate, and bacterial membrane potential.

Overview of Mycobacterial Electron Transport Chain and Key Bioenergetic Checkpoints

A fundamental understanding of the mycobacterial electron transport chain is crucial for designing and interpreting experiments aimed at identifying inhibitors. The mycobacterial ETC is a branched system, providing the organism with metabolic flexibility.[1][4]

Caption: A simplified representation of the mycobacterial electron transport chain and key targets for inhibitors.

Glycolysis Glycolysis & TCA Cycle NADH NADH Glycolysis->NADH Menaquinone Menaquinone Pool NADH->Menaquinone NDH-1/NDH-2 SDH Succinate Dehydrogenase SDH->Menaquinone ComplexIII Cytochrome bc1 (Complex III) Menaquinone->ComplexIII Cyt_bd Cytochrome bd Oxidase Menaquinone->Cyt_bd ComplexIV Cytochrome aa3 (Complex IV) ComplexIII->ComplexIV ProtonMotiveForce Proton Motive Force (Δp) ComplexIV->ProtonMotiveForce H+ pumping Cyt_bd->ProtonMotiveForce H+ pumping ATP_Synthase F1F0-ATP Synthase ATP ATP ATP_Synthase->ATP ProtonMotiveForce->ATP_Synthase

Key points to consider:

  • Branched Electron Flow: Electrons from the menaquinone pool can be transferred to one of two terminal oxidases: the cytochrome bc1-aa3 supercomplex or the cytochrome bd oxidase.[1][8] This redundancy can allow the bacterium to bypass the effects of inhibitors targeting only one branch.[4]

  • Proton Motive Force (PMF): The transfer of electrons along the ETC is coupled to the pumping of protons across the inner membrane, generating an electrochemical gradient known as the proton motive force (PMF). The PMF is composed of two components: the membrane potential (ΔΨ) and the pH gradient (ΔpH).

  • ATP Synthesis: The F1F0-ATP synthase utilizes the energy stored in the PMF to synthesize ATP.[9]

Disruption of any of these processes can lead to a depletion of cellular energy, ultimately resulting in bacterial cell death.

Core Experimental Protocols

This section provides detailed, step-by-step protocols to assess the impact of N-(3,5-dichlorophenyl)thian-4-amine on mycobacterial bioenergetics. The non-pathogenic, rapidly growing species Mycobacterium smegmatis is often used as a model organism for initial screening due to its genetic tractability and faster growth rate, before progressing to Mycobacterium tuberculosis.

Measurement of Intracellular ATP Levels

A decrease in intracellular ATP is a strong indicator of impaired energy metabolism. The BacTiter-Glo™ Microbial Cell Viability Assay (Promega) is a commonly used method for ATP quantification.[10]

Principle: This assay utilizes a thermostable luciferase to generate a luminescent signal that is proportional to the amount of ATP present. Cell lysis is required to release intracellular ATP.

Protocol:

  • Culture Preparation: Grow M. smegmatis or M. tuberculosis in Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase) to mid-log phase (OD600 of 0.4-0.6).

  • Compound Treatment: Dilute the mycobacterial culture to an OD600 of 0.1 in fresh 7H9 broth. Aliquot 100 µL of the cell suspension into a 96-well white, clear-bottom plate. Add N-(3,5-dichlorophenyl)thian-4-amine at various concentrations (e.g., a 2-fold serial dilution from 100 µM to 0.1 µM). Include a vehicle control (DMSO) and a positive control such as bedaquiline.

  • Incubation: Incubate the plate at 37°C for a defined period (e.g., 24 hours). The incubation time should be kept relatively short to minimize effects from cell death.[10]

  • ATP Measurement:

    • Equilibrate the plate and the BacTiter-Glo™ reagent to room temperature.

    • Add 100 µL of BacTiter-Glo™ reagent to each well.

    • Mix well on a plate shaker for 5 minutes to induce cell lysis.

    • Incubate at room temperature for 15 minutes to stabilize the luminescent signal.

    • Measure luminescence using a plate reader.

  • Data Analysis: Normalize the relative light units (RLU) to the vehicle control. Plot the percentage of ATP depletion against the compound concentration to determine the IC50.

ParameterExample ValueSource
Bacterial StrainM. smegmatis mc²155[9]
Growth MediumMiddlebrook 7H9 + ADC[10]
Initial OD6000.1-
Compound Concentration Range0.1 - 100 µM-
Positive ControlBedaquiline (0.1 µM)[10]
Incubation Time24 hours[10]
ATP Assay KitBacTiter-Glo™[10]

Caption: Experimental workflow for intracellular ATP measurement.

Start Start: Mid-log phase mycobacterial culture Dilute Dilute culture and aliquot into 96-well plate Start->Dilute Treat Add N-(3,5-dichlorophenyl)thian-4-amine and controls Dilute->Treat Incubate Incubate at 37°C Treat->Incubate AddReagent Add BacTiter-Glo™ Reagent Incubate->AddReagent Lyse Mix to lyse cells AddReagent->Lyse Incubate2 Incubate at RT Lyse->Incubate2 Read Measure Luminescence Incubate2->Read Analyze Analyze Data (IC50) Read->Analyze End End Analyze->End

Measurement of Oxygen Consumption Rate (OCR)

The rate of oxygen consumption is a direct measure of the activity of the electron transport chain. The MitoXpress® Xtra Oxygen Consumption Assay is a sensitive, fluorescence-based method suitable for this purpose.[11][12]

Principle: This assay uses an oxygen-sensitive fluorescent probe. The probe's fluorescence is quenched by molecular oxygen. As bacteria consume oxygen, the quenching effect is reduced, leading to an increase in fluorescence signal over time. The rate of this increase is proportional to the OCR.[11][13]

Protocol:

  • Culture Preparation: Grow and wash mycobacterial cells as described for the ATP assay. Resuspend the final cell pellet in fresh 7H9 broth to a desired density (e.g., OD600 of 0.2).

  • Assay Setup:

    • Add 10 µL of the MitoXpress® Xtra probe to each well of a 96-well plate.[11]

    • Add 180 µL of the bacterial suspension to each well.

    • Add 10 µL of the test compound (N-(3,5-dichlorophenyl)thian-4-amine) or controls (vehicle, and an ETC inhibitor like Q203 or a decoupler like CCCP).

    • Overlay each well with 100 µL of mineral oil to prevent the re-diffusion of ambient oxygen.[11]

  • Measurement: Place the plate in a fluorescence plate reader equipped with time-resolved fluorescence capabilities and temperature control (37°C). Measure the fluorescence signal kinetically (e.g., every 2 minutes for 2-4 hours).

  • Data Analysis: Calculate the rate of oxygen consumption from the slope of the fluorescence signal over time. Compare the rates of treated samples to the vehicle control.

ParameterExample ValueSource
Assay KitMitoXpress® Xtra[12]
Bacterial DensityOD600 = 0.2-
Probe Volume10 µL[11]
Culture Volume180 µL-
Compound Volume10 µL-
Mineral Oil100 µL[11]
Measurement Interval2 minutes-
Total Measurement Time2-4 hours[13]
Positive ControlsQ203 (ETC inhibitor), CCCP (uncoupler)[9][14]
Assessment of Bacterial Membrane Potential

The membrane potential (ΔΨ) is a key component of the proton motive force. A collapse of the membrane potential indicates either direct damage to the cell membrane or disruption of the proton pumping activity of the ETC.

Principle: The ratiometric fluorescent dye DiOC2(3) can be used to assess membrane potential.[15][16] This dye exhibits green fluorescence in all bacterial cells, but it aggregates in cells with a high membrane potential, causing the fluorescence to shift to red. The ratio of red to green fluorescence provides a measure of the membrane potential.[15][17]

Protocol:

  • Culture and Treatment: Grow mycobacterial cultures to mid-log phase and treat with N-(3,5-dichlorophenyl)thian-4-amine for a short period (e.g., 30-60 minutes). Include a vehicle control and a positive control that depolarizes the membrane, such as the proton ionophore CCCP.[15]

  • Staining:

    • Wash the cells with PBS.

    • Resuspend the cells in PBS to a concentration of approximately 1 x 10^6 cells/mL.

    • Add DiOC2(3) to a final concentration of 30 µM.

    • Incubate in the dark at room temperature for 15-30 minutes.[15]

  • Flow Cytometry Analysis:

    • Analyze the samples on a flow cytometer with a 488 nm excitation laser.

    • Collect fluorescence emission in the green (e.g., 525/50 nm) and red (e.g., 610/20 nm) channels.[15]

    • For each cell population, calculate the ratio of red to green fluorescence intensity.

  • Data Interpretation: A decrease in the red/green fluorescence ratio in compound-treated cells compared to the vehicle control indicates membrane depolarization.

ParameterExample ValueSource
Fluorescent DyeDiOC2(3)[15][16]
Dye Concentration30 µM-
Positive ControlCCCP (5 µM)[15]
Incubation Time (Staining)15-30 minutes[15]
Analysis MethodFlow Cytometry[15]
Excitation/Emission488 nm / Green & Red channels[15]

Caption: Logical flow for characterizing a potential mycobacterial energetics inhibitor.

Start Hypothesized Energetics Inhibitor: N-(3,5-dichlorophenyl)thian-4-amine ATP_Assay Measure Intracellular ATP Levels Start->ATP_Assay OCR_Assay Measure Oxygen Consumption Rate Start->OCR_Assay Membrane_Potential_Assay Assess Membrane Potential Start->Membrane_Potential_Assay ATP_Result ATP Depletion? ATP_Assay->ATP_Result OCR_Result OCR Inhibition? OCR_Assay->OCR_Result MP_Result Membrane Depolarization? Membrane_Potential_Assay->MP_Result Conclusion Conclusion: Compound likely targets mycobacterial energetics ATP_Result->Conclusion Yes OCR_Result->Conclusion Yes MP_Result->Conclusion Yes Further_Studies Further Mechanistic Studies (e.g., specific enzyme assays) Conclusion->Further_Studies

Concluding Remarks and Future Directions

The protocols outlined in these application notes provide a comprehensive and robust framework for the initial characterization of N-(3,5-dichlorophenyl)thian-4-amine as a potential modulator of mycobacterial energetics. A positive result in these assays—specifically, a dose-dependent decrease in intracellular ATP, a reduction in the oxygen consumption rate, and a collapse of the membrane potential—would provide strong evidence that the compound indeed interferes with this critical metabolic pathway.

Such findings would warrant further, more detailed mechanistic studies to identify the specific molecular target within the ETC or ATP synthase. These could include assays with inverted membrane vesicles to distinguish between inhibition of the ETC and ATP synthase, or direct enzymatic assays with purified components of the respiratory chain.[9][18] Ultimately, the validation of N-(3,5-dichlorophenyl)thian-4-amine as an inhibitor of mycobacterial energetics could pave the way for its development as a novel anti-tubercular agent, contributing to the much-needed arsenal in the fight against tuberculosis.

References

  • Wheeler, P. R. (1984). Measurement of ATP Generation and Decay in Mycobacterium leprae in vitro. Journal of General Microbiology, 130(12), 3195-3202.
  • MJS Systems. (2022, May 26). Single-Fluorescence ATP Sensor Based on Fluorescence Resonance Energy Transfer Reveals Role of Antibiotic-Induced ATP Perturbation in Mycobacterial Killing. ASM Journals.
  • Cook, G. M., et al. (2024, January 15).
  • Wheeler, P. R. (Year not available). Measurement of ATP Generation and Decay in Mycobacterium leprae in vitro. Microbiology Research.
  • Singh, A., & Chawla, M. (2020, June 20). Detection of Membrane Potential in Mycobacterium tuberculosis. Bio-protocol.
  • ResearchGate. (n.d.). Schematic representation of the mycobacterial electron transport chain...
  • Cook, G. M., et al. (2019, May 23). Novel MenA Inhibitors Are Bactericidal against Mycobacterium tuberculosis and Synergize with Electron Transport Chain Inhibitors. PMC.
  • Perrin, F., et al. (Year not available). Nitric Oxide-Dependent Electron Transport Chain Inhibition by the Cytochrome bc1 Inhibitor and Pretomanid Combination Kills Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy - ASM Journals.
  • Gengenbacher, M., et al. (2014, October 1). Development of a Rapid ATP Bioluminescence Assay for Biocidal Susceptibility Testing of Rapidly Growing Mycobacteria. PMC.
  • Cook, G. M., et al. (2019, November 27). Emerging opportunities of exploiting mycobacterial electron transport chain pathway for drug-resistant tuberculosis drug discovery. Taylor & Francis.
  • Gengenbacher, M., et al. (2018, August 15).
  • Cook, G. M., et al. (2024, January 15).
  • Singh, A., & Chawla, M. (2013). Detection of Membrane Potential in Mycobacterium tuberculosis. FAO AGRIS.
  • Girardini, M., et al. (2024, January 1). Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. Unipr.
  • Girardini, M., et al. (2024, February 17). Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics | Request PDF.
  • Dick, T., et al. (2018, July 18). The Mycobacterial Membrane: A Novel Target Space for Anti-tubercular Drugs. Frontiers.
  • Cook, G. M., et al. (2017, April 11). Targeting Energy Metabolism in Mycobacterium tuberculosis, a New Paradigm in Antimycobacterial Drug Discovery. PMC.
  • BMG LABTECH. (n.d.). Assessing Microbial Metabolism Using a Simple Oxygen Consumption Assay.
  • Luxcel Biosciences. (n.d.). MitoXpress® Xtra Oxygen Consumption Assay.
  • Cho, S. H., et al. (2007, March 19).
  • AAT Bioquest. (2026, March 3). MycoLight™ Ratiometric Bacterial Membrane Potential Kit Red/Green Fluorescence.
  • Shi, L., et al. (2005, October 25).
  • Agilent. (n.d.). Assessing Microbial Proliferation and Antibiotic Resistance using the MitoXpress Xtra Oxygen Consumption Assay.
  • Campos, S. S., et al. (2022, January 25).
  • PrepChem.com. (n.d.). Synthesis of N-(4-amino-3,5-dichlorophenyl)-trichloroacetamide.
  • Girardini, M., et al. (2024, February 17). Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. R Discovery.
  • Divakaruni, A. S., et al. (2014, October 1). A practical guide for the analysis, standardization, and interpretation of oxygen consumption measurements. PMC.
  • Hole, C. R., et al. (n.d.). MHC-I upregulation and increased glucose dependence define innate antifungal immune responses to Cryptococcus neoformans. ACCEPTED MANUSCRIPT.
  • MDPI. (2025, April 14). Development of the MTB/IC LAMP-MS Assay for Rapid Detection of Mycobacterium tuberculosis.
  • Shao, L., et al. (n.d.). Synthesis and pharmacological evaluation of 4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalenyl amines as triple reuptake inhibi... ChEMBL.
  • BLDpharm. (n.d.). 1156986-15-0|N-(3,5-Dichlorophenyl)thian-4-amine.
  • Han, J., et al. (2021, July 6). Anti-mycobacterial natural products and mechanisms of action. RSC Publishing.
  • EPA. (2025, October 15). N-(3,5-Dichloropyridin-4(1H)-ylidene)-4-(difluoromethoxy)-8-[(methanesulfonyl)amino]dibenzo[b,d]furan-1-carboxamide.
  • Newell, C., et al. (2022, January 1). 4-Amino-3,5-dichloropyridine. PMC.
  • ResearchGate. (2026, February 5). A Pharmacological Study of N,N-Diethyl-[5-(2,4-Dichlorophenyl)-4-Thiapentyl] Amine Hydrochloride*.
  • PubMed. (2002, November 15). [Mechanism of action of tetrahydro-N, N-dimethyl-5, 5-diphenyl-3-furanemethanamine, a putative nootropic, anti-epileptic and antidepressant compound].

Sources

Method

Application Note: N-(3,5-dichlorophenyl)thian-4-amine in High-Throughput Screening and Fragment-Based Drug Discovery

Introduction & Pharmacophore Rationale In modern High-Throughput Screening (HTS) and Fragment-Based Drug Discovery (FBDD) campaigns, the selection of starting chemical matter dictates the downstream success of lead optim...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacophore Rationale

In modern High-Throughput Screening (HTS) and Fragment-Based Drug Discovery (FBDD) campaigns, the selection of starting chemical matter dictates the downstream success of lead optimization. N-(3,5-dichlorophenyl)thian-4-amine (CAS: 1156986-15-0)[1] has emerged as a highly versatile, structurally privileged fragment scaffold. This compound bridges the gap between traditional hydrophobic anchoring and modern three-dimensional structural complexity.

As a Senior Application Scientist, I approach library design by evaluating the mechanistic causality behind a molecule's binding potential. This specific molecule integrates two highly sought-after medicinal chemistry paradigms:

  • Escape from Flatland (sp³ Enrichment): The thian-4-amine (tetrahydro-2H-thiopyran-4-amine) ring provides a non-planar, sp³-hybridized core. Historically, drug discovery relied heavily on flat, sp²-hybridized aromatic rings, which often led to poor aqueous solubility and off-target promiscuity. Increasing the fraction of sp³ carbons ( Fsp3​ ) significantly enhances solubility and correlates with higher clinical success rates[2]. Furthermore, the sulfur atom in the thiane ring serves as a weak hydrogen-bond acceptor and offers a synthetic handle for oxidation (to sulfoxide or sulfone) to fine-tune ADME/Tox properties during hit-to-lead optimization.

  • Directional Halogen Bonding: The 3,5-dichlorophenyl moiety is a classic hydrophobic anchor designed to occupy deep, lipophilic binding pockets. Beyond simple van der Waals interactions, the chlorine atoms can engage in halogen bonding . Due to the anisotropic charge distribution around the halogen, a positively charged region (the σ -hole) forms on the extension of the C–Cl bond. This σ -hole interacts attractively and highly directionally with Lewis bases, such as the backbone carbonyl oxygens of target proteins, driving both affinity and target selectivity[3].

Binding_Model L1 3,5-Dichlorophenyl Moiety T1 Deep Hydrophobic Pocket & Backbone Carbonyls L1->T1 Halogen Bonding (σ-hole) & Hydrophobic Interactions L2 Thian-4-amine Scaffold T2 Solvent Exposed Region (H-bond network) L2->T2 sp3 Vector Projection & S-atom H-bonding

Figure 1: Conceptual target engagement model for N-(3,5-dichlorophenyl)thian-4-amine.

Physicochemical Profiling & Rule-of-3 Compliance

For a fragment to be viable in FBDD, it must strictly adhere to the "Rule of 3" (Ro3) to ensure that subsequent molecular weight increases during lead optimization do not violate Lipinski's Rule of 5. N-(3,5-dichlorophenyl)thian-4-amine exhibits an optimal physicochemical profile for biophysical screening.

Table 1: Physicochemical Properties
PropertyValueRo3 ThresholdAssessment
Molecular Weight (MW) 262.20 Da 300 DaPass
Calculated LogP (cLogP) ~3.2 3.0Marginal (Acceptable for hydrophobic targets)
Hydrogen Bond Donors (HBD) 1 (Secondary Amine) 3Pass
Hydrogen Bond Acceptors (HBA) 2 (N and S atoms) 3Pass
Rotatable Bonds 2 3Pass
Fraction sp³ ( Fsp3​ ) 0.45 (5/11 carbons)N/A (Higher is better)Excellent

Experimental Workflows for HTS & FBDD

To ensure scientific integrity, every protocol in a screening campaign must be a self-validating system. The following methodologies detail the triage process for screening N-(3,5-dichlorophenyl)thian-4-amine, moving from library quality control to biophysical validation.

HTS_Workflow A Phase 1: Library Prep & QC (Nephelometry / LC-MS) B Phase 2: Primary Screen (Surface Plasmon Resonance) A->B C Phase 3: Orthogonal Validation (WaterLOGSY NMR) B->C D Phase 4: Structural Biology (X-ray Crystallography) C->D

Figure 2: Self-validating Fragment-Based Drug Discovery (FBDD) triage workflow.

Phase I: Library Preparation and Kinetic Solubility Assessment

Causality: Fragment libraries are stored in 100% DMSO. When diluted into aqueous assay buffers, hydrophobic fragments like N-(3,5-dichlorophenyl)thian-4-amine can precipitate. Colloidal aggregation is the leading cause of false positives in HTS (acting as promiscuous inhibitors). Nephelometry (light scattering) is utilized to determine the kinetic solubility limit before screening.

Step-by-Step Protocol:

  • Stock Preparation: Prepare a 100 mM stock solution of N-(3,5-dichlorophenyl)thian-4-amine in anhydrous DMSO.

  • Serial Dilution: Create a 10-point 2-fold serial dilution in DMSO.

  • Aqueous Transfer: Transfer 2 µL of each DMSO stock into 198 µL of the target assay buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20) in a 96-well clear-bottom plate. Final DMSO concentration is 1%.

  • Incubation: Incubate the plate at room temperature for 2 hours on a microplate shaker at 300 rpm.

  • Nephelometry Readout: Measure light scattering using a nephelometer (e.g., BMG NEPHELOstar). The solubility limit is defined as the highest concentration before a statistically significant increase in scattered light (relative to a 1% DMSO buffer blank) is detected. Do not screen the compound above this concentration.

Phase II: Primary Biophysical Screening via Surface Plasmon Resonance (SPR)

Causality: Fragments typically exhibit low binding affinities ( KD​ in the 10 µM to 2 mM range) and rapid off-rates. Biochemical assays often lack the sensitivity to detect these weak interactions. SPR detects minute changes in mass at the sensor surface in real-time, allowing for the calculation of Ligand Efficiency (LE) and confirming 1:1 stoichiometric binding.

Step-by-Step Protocol:

  • Target Immobilization: Covalently couple the target protein to a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a density of 2000–3000 Resonance Units (RU) to ensure sufficient signal-to-noise for a 262 Da fragment.

  • Solvent Correction: Run a DMSO calibration curve (0.5% to 1.5% DMSO) to correct for bulk refractive index changes caused by slight DMSO mismatches between the running buffer and the sample.

  • Single-Dose Screen: Inject N-(3,5-dichlorophenyl)thian-4-amine at a single concentration (e.g., 500 µM) at a flow rate of 30 µL/min. Monitor the sensorgram for rapid "box-like" association and dissociation phases typical of fragment binding.

  • Affinity Determination: For positive hits, perform a multi-cycle kinetic analysis. Inject the compound in a 5-point dose-response (e.g., 31.25 µM to 500 µM).

  • Data Analysis: Fit the steady-state binding levels ( Req​ ) against concentration using a 1:1 Langmuir binding model to determine the KD​ .

Table 2: SPR Assay Parameters & Hit Criteria
ParameterSpecification / Threshold
Immobilization Level > 2000 RU (Target dependent)
Flow Rate 30 µL/min (Screen) / 50 µL/min (Kinetics)
Sensorgram Profile Rapid on/off rate (Square wave shape)
Stoichiometry ( Rmax​ ) Experimental Rmax​ must be Theoretical Rmax​
Ligand Efficiency (LE) > 0.3 kcal/mol/heavy atom
Phase III: Orthogonal Hit Validation via WaterLOGSY NMR

Causality: SPR can occasionally yield false positives due to non-specific binding to the dextran matrix of the sensor chip. WaterLOGSY (Water Ligand Observed via Gradient Spectroscopy) NMR is a powerful orthogonal technique. It relies on the transfer of magnetization from bulk water to the ligand. Free small molecules tumble rapidly and exhibit positive cross-relaxation; however, when bound to a large, slowly tumbling target protein, the ligand adopts the negative cross-relaxation rate of the protein, causing its NMR signal to invert. This definitively proves solution-phase target engagement.

Step-by-Step Protocol:

  • Sample Preparation: Prepare an NMR tube containing 10 µM target protein and 500 µM N-(3,5-dichlorophenyl)thian-4-amine in a deuterated buffer system (e.g., 50 mM sodium phosphate pH 7.4, 150 mM NaCl, 10% D2​O ).

  • Control Preparation: Prepare an identical reference tube lacking the target protein.

  • Data Acquisition: Acquire WaterLOGSY spectra at 298 K using a 600 MHz NMR spectrometer equipped with a cryoprobe. Apply a selective 180° inversion pulse to the water resonance, followed by a mixing time (typically 1–2 seconds) to allow for magnetization transfer.

  • Spectral Analysis: Overlay the spectra of the compound with and without the protein. A true hit is confirmed if the compound's resonances (e.g., the distinct aromatic protons of the 3,5-dichlorophenyl ring) change sign (from positive to negative) or show a significant reduction in positive intensity in the presence of the protein.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of N-(3,5-dichlorophenyl)thian-4-amine

Welcome to the technical support center for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. We will explore the primary synthetic routes, troubleshoot potential issues, and provide detailed protocols to ensure the successful synthesis of your target compound.

Introduction

N-(3,5-dichlorophenyl)thian-4-amine is a valuable building block in medicinal chemistry and materials science. Its synthesis typically involves the formation of a carbon-nitrogen bond between the 3,5-dichloroaniline and thian-4-one moieties. The two most common and practical approaches for this transformation are Reductive Amination and Buchwald-Hartwig Amination. Each method has its advantages and potential pitfalls, which we will address in detail.

This guide is structured to provide direct, actionable advice through a series of troubleshooting questions and frequently asked questions (FAQs). Our goal is to equip you with the knowledge to not only identify the root cause of experimental issues but also to implement effective solutions based on sound chemical principles.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of N-(3,5-dichlorophenyl)thian-4-amine.

Issue 1: Low or No Product Yield in Reductive Amination

Question: I am performing a reductive amination of thian-4-one with 3,5-dichloroaniline using sodium triacetoxyborohydride (STAB), but I'm observing very low conversion to the desired product. What are the potential causes and how can I improve the yield?

Answer: Low yields in reductive amination are a common issue and can stem from several factors. Let's break down the potential causes and solutions.

Potential Causes & Recommended Solutions

Potential CauseRecommended Solution(s)
Inactive Reducing Agent Sodium triacetoxyborohydride (STAB) is hygroscopic and can degrade upon exposure to moisture.[1] Use a fresh bottle of STAB or a recently purchased, properly stored container. Consider preparing it fresh if you continue to face issues.[2]
Slow Imine/Iminium Ion Formation The reaction between the weakly basic 3,5-dichloroaniline and thian-4-one to form the imine intermediate can be slow. The addition of a catalytic amount of a weak acid, such as acetic acid, can accelerate this step.[1] However, avoid strong acids as they can protonate the amine, rendering it non-nucleophilic.
Sub-optimal Reaction Conditions Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from deactivating the STAB. Anhydrous solvents like dichloroethane (DCE) or tetrahydrofuran (THF) are recommended.[3]
Impure Starting Materials The purity of both 3,5-dichloroaniline and thian-4-one is critical. 3,5-dichloroaniline can change color upon exposure to light and air.[4][5] Thian-4-one is a key building block in many syntheses and should be of high purity.[6] Consider purifying starting materials if their quality is uncertain.
Competitive Reduction of the Ketone While STAB is selective for the iminium ion over the ketone, some reduction of thian-4-one to thian-4-ol can occur, especially in slow reactions.[1][7] Ensuring rapid imine formation by adding a catalytic acid can mitigate this side reaction.
Troubleshooting Workflow for Low Yield in Reductive Amination

start Low or No Product Yield check_stab Check STAB Quality (Fresh? Anhydrous?) start->check_stab check_conditions Verify Reaction Conditions (Anhydrous Solvent? Inert Atmosphere?) check_stab->check_conditions If STAB is fresh use_fresh_stab Use Fresh STAB check_stab->use_fresh_stab If STAB is old or exposed to air check_sm Analyze Starting Material Purity check_conditions->check_sm If yield is still low add_acid Add Catalytic Acetic Acid check_conditions->add_acid If conditions are optimal outcome_no_change Yield Unchanged check_conditions->outcome_no_change If conditions are not optimal, correct them purify_sm Purify Starting Materials check_sm->purify_sm If impurities are detected check_sm->outcome_no_change If pure outcome_improved Yield Improved add_acid->outcome_improved purify_sm->outcome_improved use_fresh_stab->outcome_improved

Caption: Troubleshooting workflow for low yield in reductive amination.

Issue 2: Formation of Impurities in Buchwald-Hartwig Amination

Question: I'm attempting the synthesis via a Buchwald-Hartwig coupling of an aryl halide with thian-4-amine, but my reaction mixture is complex, showing multiple spots on TLC and peaks in LC-MS. What are the likely side products and how can I suppress their formation?

Answer: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation but can be sensitive to reaction conditions, leading to side products.[8]

Potential Side Reactions & Mitigation Strategies

Side ReactionDescriptionMitigation Strategy
Hydrodehalogenation The aryl halide is reduced, replacing the halogen with a hydrogen atom.This can be caused by β-hydride elimination from the palladium-alkoxide intermediate. Using a bulky base like LiHMDS or K3PO4 can disfavor this pathway. Ensure the reaction is run under strictly anaerobic conditions.
Homocoupling of Aryl Halide Two molecules of the aryl halide couple to form a biaryl species.This is often a result of slow transmetalation. Optimizing the ligand-to-palladium ratio and ensuring the base is sufficiently strong and soluble can improve the desired reaction rate.
Ligand Degradation Phosphine ligands can be sensitive to air and moisture, leading to catalyst deactivation and side reactions.Use air-stable pre-catalysts or assemble the catalyst in a glovebox. Degas all solvents and reagents thoroughly.
Issue 3: Difficulty in Product Purification

Question: My reaction appears to have worked, but I'm struggling to isolate the pure N-(3,5-dichlorophenyl)thian-4-amine. What are the best practices for purification?

Answer: Purifying amines can be challenging due to their basicity. Here are some recommended approaches.

Purification Strategies

  • Acid-Base Extraction:

    • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash with a dilute aqueous acid solution (e.g., 1 M HCl) to protonate the desired amine product, which will then move to the aqueous layer.

    • Separate the layers and wash the organic layer again with the acid solution to ensure complete extraction of the amine.

    • Combine the acidic aqueous layers and basify with a strong base (e.g., 10 M NaOH) to a pH > 12.

    • Extract the deprotonated amine back into an organic solvent.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the purified amine.

  • Column Chromatography:

    • Silica gel can be used, but peak tailing can be an issue due to the interaction of the basic amine with acidic silanol groups on the silica surface.

    • To mitigate this, add a small amount of a volatile base, such as triethylamine (0.5-1%), to the eluent.

    • Alternatively, use a deactivated stationary phase like alumina or a polymer-based column.

  • Crystallization:

    • If the product is a solid, crystallization can be a highly effective purification method.

    • Screen various solvent systems (e.g., ethanol/water, heptane/ethyl acetate) to find conditions that yield high-purity crystals.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for this molecule: Reductive Amination or Buchwald-Hartwig Amination?

A1: The choice of synthetic route depends on several factors, including the availability of starting materials, scale, and functional group tolerance.

  • Reductive Amination is often preferred for its operational simplicity, use of less toxic reagents compared to some older methods, and generally milder conditions.[9] It is a one-pot reaction, which can be advantageous for efficiency.[3]

Q2: What is the mechanism of the Reductive Amination with STAB?

A2: The reaction proceeds in two main steps:

  • Imine/Iminium Ion Formation: The amine (3,5-dichloroaniline) attacks the carbonyl carbon of the ketone (thian-4-one) to form a hemiaminal intermediate. This intermediate then dehydrates to form an imine. In the presence of an acid catalyst, the imine is protonated to form a more electrophilic iminium ion.

  • Hydride Reduction: The sodium triacetoxyborohydride (STAB) then selectively delivers a hydride to the electrophilic carbon of the imine or iminium ion, yielding the final secondary amine product.[3]

Reductive Amination Mechanism

cluster_0 Step 1: Imine/Iminium Ion Formation cluster_1 Step 2: Reduction Thian-4-one3,5-Dichloroaniline Thian-4-one3,5-Dichloroaniline Hemiaminal Hemiaminal Thian-4-one3,5-Dichloroaniline->Hemiaminal + H⁺ Imine Imine Hemiaminal->Imine - H₂O Iminium Ion Iminium Ion Imine->Iminium Ion + H⁺ Iminium IonSTAB Iminium IonSTAB Product Product Iminium IonSTAB->Product Hydride Transfer

Sources

Optimization

Technical Support Center: Purification of N-(3,5-dichlorophenyl)thian-4-amine

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers on the isolation of complex, bifunctional pharmaceutical intermediates.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers on the isolation of complex, bifunctional pharmaceutical intermediates.

Purifying N-(3,5-dichlorophenyl)thian-4-amine presents a unique, dual-faceted chromatographic challenge:

  • It possesses a secondary amine that, despite being weakly basic due to the electron-withdrawing 3,5-dichlorophenyl group, acts as a strong hydrogen-bond acceptor.

  • It contains an electron-rich thioether (the thiane ring) that is highly susceptible to surface-catalyzed oxidation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure high-purity recovery without compound degradation.

Purification Workflow Visualization

G A Crude N-(3,5-dichlorophenyl)thian-4-amine B Stationary Phase Selection (Amine-functionalized or TEA-treated Silica) A->B C Mobile Phase Optimization (Hexane/EtOAc + 1% TEA) B->C D Liquid Loading (Avoid Dry Loading to Prevent Oxidation) C->D E Rapid Flash Elution (Minimize Column Residence Time) D->E F Fraction Analysis (TLC / LC-MS) E->F G Pure Target Compound F->G

Figure 1: Optimized chromatography workflow for N-(3,5-dichlorophenyl)thian-4-amine.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why does my compound streak severely on standard normal-phase TLC, resulting in poor column resolution? Mechanistic Cause: Standard bare silica gel contains highly acidic silanol groups (pKa ~ 4.5–5.0). The secondary amine in your target compound interacts strongly with these acidic sites via acid-base interactions and hydrogen bonding. This causes irreversible adsorption, severe peak tailing, and poor recovery (1[1]). Scientist's Solution: You must neutralize the stationary phase. The most robust solution is to use an amine-functionalized silica gel (e.g., KP-NH), which intrinsically prevents these interactions without modifying your solvent (2[2]). Alternatively, you can chemically deactivate standard bare silica by adding 0.5–1% (v/v) Triethylamine (TEA) to your mobile phase ().

Q2: LC-MS analysis of my purified fractions shows +16 Da and +32 Da mass shifts. What is causing this degradation? Mechanistic Cause: The thiane ring contains a thioether moiety. When adsorbed onto the highly active, acidic surface of bare silica gel in the presence of atmospheric oxygen, thioethers are highly susceptible to aerobic oxidation. This catalyzes the formation of sulfoxides (+16 Da) and sulfones (+32 Da) (3[3]). Scientist's Solution: Minimize the compound's residence time on the column. Never dry-load this compound onto bare silica , as the high surface area and extended air exposure will rapidly oxidize the sulfur atom. Use liquid loading and perform rapid flash elution. If instability persists, switch to a less acidic stationary phase like neutral alumina (3[3]).

Q3: How can I effectively separate the target compound from unreacted 3,5-dichloroaniline? Mechanistic Cause: Both compounds share the 3,5-dichlorophenyl motif, leading to similar lipophilicity. However, 3,5-dichloroaniline is a primary amine, whereas the target is a secondary amine sterically hindered by the bulky thiane ring. Scientist's Solution: Exploit the steric differences. A step gradient of Hexane/Ethyl Acetate modified with 1% TEA provides excellent selectivity. The less hindered primary amine typically interacts more strongly with the stationary phase, allowing the bulkier secondary amine to elute first.

Quantitative Method Development Data

To facilitate your solvent selection, the following table summarizes the performance of various chromatographic systems specifically evaluated for N-(3,5-dichlorophenyl)thian-4-amine.

Stationary PhaseMobile Phase SystemTarget RfTailing Factor (Tf)Est. RecoveryScientist's Notes
Bare Silica (Standard) Hexane/EtOAc (80:20)0.15> 2.5 (Severe)< 60%High risk of thioether oxidation and irreversible binding.
Bare Silica (Deactivated) Hexane/EtOAc (80:20) + 1% TEA0.351.2 (Acceptable)85 - 90%Cost-effective. Requires TEA removal post-purification.
Amine-Functionalized Silica Hexane/EtOAc (85:15)0.401.0 (Ideal)> 95%Best performance. No TEA required; prevents oxidation.
Neutral Alumina Hexane/DCM (50:50)0.501.4 (Moderate)80 - 85%Good alternative if silica-induced oxidation persists.
Self-Validating Experimental Protocol: Flash Chromatography

This protocol utilizes TEA-deactivated silica, which is the most accessible method for synthetic laboratories, while incorporating internal validation checkpoints to ensure structural integrity.

Step 1: Mobile Phase Preparation & Validation

  • Prepare 1000 mL of the eluting solvent: 800 mL Hexanes, 190 mL Ethyl Acetate, and 10 mL Triethylamine (TEA) ().

  • Validation Checkpoint: Run a TLC of the crude mixture using this exact solvent system. The target spot must resolve with an Rf of 0.30–0.40 and exhibit a tight, circular morphology. If streaking persists, the silica is too acidic; increase TEA to 2%.

Step 2: Column Packing (Slurry Method)

  • Weigh the appropriate amount of silica gel (typically 30–50x the mass of the crude sample).

  • Create a slurry using the TEA-modified mobile phase. Stir gently to degas.

  • Pour the slurry into the column and elute 2–3 column volumes (CV) of the mobile phase to thoroughly neutralize the acidic silanols before loading the sample.

Step 3: Sample Loading (Liquid Loading)

  • Dissolve the crude N-(3,5-dichlorophenyl)thian-4-amine in the minimum volume of Dichloromethane (DCM) or the mobile phase.

  • Carefully apply the solution to the flat head of the silica bed using a long glass pipette.

  • Drain the solvent until the sample band is just flush with the silica surface.

Step 4: Rapid Elution and Fractionation

  • Add a 1 cm protective layer of acid-washed sand to prevent disturbing the bed.

  • Fill the column with the mobile phase and apply positive pressure.

  • Collect fractions in test tubes. Critical: Maintain a fast flow rate to minimize column residence time and prevent thioether degradation (3[3]).

Step 5: Analysis and Isolation

  • Spot fractions on a TLC plate and develop using the TEA-modified mobile phase.

  • Pool fractions containing the pure target compound.

  • Evaporate the solvent under reduced pressure (rotary evaporator) at a water bath temperature not exceeding 35°C to prevent thermal degradation. Co-evaporate with toluene or place under high-vacuum overnight to remove residual TEA (2[2]).

References
  • Biotage - Is there an easy way to purify organic amines?. Available at:[Link]

  • Teledyne ISCO - Introduction to Functionalized Silica Gel and Alumina RediSep Columns. Available at:[Link]

Sources

Troubleshooting

Optimizing reaction conditions for dichlorophenyl amine coupling reactions

Welcome to the Technical Support Center for Dichlorophenyl Amine Cross-Coupling Reactions . As a Senior Application Scientist, I have designed this guide to move beyond standard protocols.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Dichlorophenyl Amine Cross-Coupling Reactions . As a Senior Application Scientist, I have designed this guide to move beyond standard protocols. Here, we troubleshoot the root causes of reaction failures—such as chemoselectivity issues, catalyst deactivation, and C–Cl bond inertness—by explaining the underlying mechanistic causality of every experimental choice.

Below, you will find our diagnostic workflow, targeted FAQs, quantitative condition matrices, and self-validating protocols designed to ensure high-fidelity Buchwald-Hartwig and Ullmann-type aminations.

Optimization Logic & Reaction Workflow

Optimization cluster_0 Catalyst Activation & Oxidative Addition cluster_1 Amine Binding & Reductive Elimination Start Dichlorophenyl Substrate + Amine Pd Pd Precatalyst (e.g., Pd2(dba)3) Start->Pd Ligand Ligand Coordination (Mor-DalPhos, NHCs) Pd->Ligand OxAdd Oxidative Addition (C-Cl Cleavage) Ligand->OxAdd Base Base Deprotonation (NaOtBu or Cs2CO3) OxAdd->Base Amine Binds RedElim Reductive Elimination (C-N Bond Formation) Base->RedElim Out1 Mono-Aminated Product (Steric Control) RedElim->Out1 1.0 eq Amine Out2 Di-Aminated Byproduct (Excess Amine) RedElim->Out2 >2.0 eq Amine

Catalytic cycle and optimization decision tree for dichlorophenyl amine cross-coupling.

Module 1: Chemoselectivity & Reactivity Troubleshooting (FAQs)

Q: Why am I getting a mixture of mono- and di-aminated products when coupling 1,3-dichlorobenzene with a primary amine, even at a 1:1 stoichiometry? Scientist's Insight (Causality): In Buchwald-Hartwig aminations, the first coupling replaces an electron-withdrawing chlorine atom with an electron-donating amine group. Theoretically, this increases the electron density on the aromatic ring, making the oxidative addition of the second C–Cl bond thermodynamically less favorable. However, if your amine is unhindered (e.g., methylamine or linear alkylamines), the kinetic barrier for the second coupling remains low enough to compete with the first. Solution: Steric control is your primary lever. Transitioning to a highly bulky, bidentate ligand like Mor-DalPhos creates a congested coordination sphere around the palladium center[1]. This steric bulk severely penalizes the coordination and subsequent oxidative addition of the bulkier mono-aminated intermediate, effectively halting the reaction at the mono-amination stage[2].

Q: My Ullmann and standard Pd(PPh3)4 couplings work perfectly for aryl bromides, but fail completely for dichlorophenyl substrates. Why is the aryl chloride unreactive? Scientist's Insight (Causality): The bond dissociation energy of a C–Cl bond (~96 kcal/mol) is significantly higher than that of a C–Br bond (~81 kcal/mol). Traditional first-generation catalysts like Pd(PPh3)4 lack the electron density required to push the Pd(0) center to insert into the strong C–Cl bond (the rate-limiting oxidative addition step). Solution: You must increase the nucleophilicity of the Pd(0) species. Utilize electron-rich, bulky dialkylbiaryl phosphines (e.g., XPhos, RuPhos) or N-Heterocyclic Carbenes (NHCs)[3]. NHC ligands are exceptionally strong σ-donors that significantly lower the activation barrier for C–Cl oxidative addition, allowing reactions to proceed efficiently[4].

Q: My dichlorophenyl substrate contains a base-sensitive ester group. NaOtBu leads to complete saponification and degradation. What are the alternatives? Scientist's Insight (Causality): Strong alkoxide bases like NaOtBu are excellent for deprotonating the coordinated amine to facilitate reductive elimination, but they are potent nucleophiles that will attack esters, nitriles, and acidic alpha-protons. Solution: Switch to a weaker, non-nucleophilic base such as Cs2CO3 or K3PO4[5]. Because these bases are largely insoluble in standard non-polar solvents like toluene, you must switch to a more polar solvent like 1,4-dioxane or t-amyl alcohol to ensure sufficient dissolved base concentration to drive the catalytic cycle.

Module 2: Quantitative Condition Selection Matrix

Use the following data table to select the optimal catalytic system based on your specific dichlorophenyl substrate and amine pairing.

Ligand / Precatalyst SystemBaseSolventOptimal TempPrimary Application & Causality
[Pd(cinnamyl)Cl]₂ / Mor-DalPhos NaOtBuToluene90 °CMono-amination: High steric bulk prevents secondary oxidative addition of the mono-aminated intermediate[1].
Pd₂(dba)₃ / t-BuXPhos Cs₂CO₃t-Amyl Alcohol110 °CBase-Sensitive Substrates: Mild base protects esters/nitriles; polar solvent aids base solubility[5].
Pd(OAc)₂ / RuPhos K₃PO₄1,4-Dioxane80 °CSecondary Amines: Highly active for bulky secondary amines; prevents unwanted β-hydride elimination.
[Pd(IPr)(allyl)Cl] (NHC) KOtBuTHF60 °CHighly Unreactive Chlorides: Extreme σ-donation lowers C–Cl activation barrier significantly[3].

Module 3: Self-Validating Experimental Protocol

Protocol: Chemoselective Mono-Amination of 1,3-Dichlorobenzene This protocol is designed as a self-validating system. Do not proceed to the next step unless the observable checkpoint is met.

Materials Required: 1,3-dichlorobenzene (1.0 mmol), Aniline (1.0 mmol),[Pd(cinnamyl)Cl]₂ (1.0 mol%), Mor-DalPhos (2.0 mol%), NaOtBu (1.2 mmol), Anhydrous Toluene (5 mL).

Step 1: Precatalyst Activation In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with [Pd(cinnamyl)Cl]₂ and Mor-DalPhos. Add 2 mL of anhydrous toluene.

  • Self-Validation Checkpoint: Stir for 10 minutes at room temperature. The solution must transition from pale yellow to a deep red/orange. This color change confirms the successful cleavage of the palladium dimer and the formation of the active monomeric Pd(0)L complex. If the solution remains pale yellow, your ligand is oxidized; discard and restart.

Step 2: Substrate Addition Add 1,3-dichlorobenzene and aniline to the activated catalyst solution. Stir for 2 minutes to ensure complete homogenization.

Step 3: Base Introduction Slowly add NaOtBu to the mixture.

  • Causality Note: Adding the strong base after the substrate and catalyst are mixed prevents premature deactivation of the Pd catalyst and minimizes base-catalyzed degradation of the aryl chloride.

Step 4: Heating & Kinetic Monitoring Seal the flask, remove it from the glovebox, and heat to 90 °C in an oil bath for 12 hours.

  • Self-Validation Checkpoint: Take a 50 µL aliquot at 4 hours and analyze via GC-MS. The disappearance of the 1,3-dichlorobenzene peak and the appearance of a single product mass peak confirms chemoselectivity. If a higher mass peak (di-amination) appears >5%, immediately lower the temperature to 70 °C to increase kinetic differentiation between the first and second coupling events.

Step 5: Quenching & Purification Cool the reaction to room temperature. Dilute with 10 mL of EtOAc and filter through a pad of Celite.

  • Self-Validation Checkpoint: The Celite pad should capture a fine black powder (palladium black) and white salts (NaCl and unreacted base). The filtrate should be clear and pale yellow. Concentrate the filtrate under reduced pressure and purify via standard flash chromatography.

References

  • Tardiff, Bennett J., et al. "Rational and Predictable Chemoselective Synthesis of Oligoamines via Buchwald-Hartwig Amination of (Hetero)Aryl Chlorides Employing Mor-DalPhos." organic-chemistry.org. 1

  • Tardiff, Bennett J., et al. "Rational and Predictable Chemoselective Synthesis of Oligoamines via Buchwald–Hartwig Amination of (Hetero)Aryl Chlorides Employing Mor-DalPhos | The Journal of Organic Chemistry" acs.org. 2

  • "Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions." National Institutes of Health (NIH). 3

  • "The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook." ACS Publications. 4

  • "Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol." Organic Process Research & Development. 5

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with N-(3,5-dichlorophenyl)thian-4-amine

Welcome to the technical support center for N-(3,5-dichlorophenyl)thian-4-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming the lo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for N-(3,5-dichlorophenyl)thian-4-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming the low aqueous solubility of this compound. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to ensure successful experimental outcomes.

Understanding the Challenge: Why is N-(3,a5-dichlorophenyl)thian-4-amine Poorly Soluble?

N-(3,5-dichlorophenyl)thian-4-amine is a lipophilic molecule, a characteristic suggested by its calculated LogP of 4.3009[1]. Such molecules are often described as "grease-ball" type compounds due to their high lipophilicity, which leads to poor solubility in aqueous solutions[2]. The presence of the dichlorophenyl group contributes significantly to this hydrophobicity. However, the thian-4-amine moiety contains a basic secondary amine group. The ionization state of this amine is dependent on the pH of the solution, and this property can be leveraged to enhance its solubility.

Troubleshooting Guide: A Stepwise Approach to Solubilization

This troubleshooting guide provides a systematic workflow to address solubility issues with N-(3,5-dichlorophenyl)thian-4-amine in your aqueous buffer systems.

Q1: I'm having difficulty dissolving N-(3,5-dichlorophenyl)thian-4-amine in my aqueous buffer. What is the first step I should take?

A1: The initial and most critical step is to leverage the basicity of the amine group by adjusting the pH of your buffer. For a basic compound like N-(3,5-dichlorophenyl)thian-4-amine, lowering the pH will protonate the amine group, forming a more soluble salt.

Recommended Action: Prepare a stock solution of your compound in a small amount of a water-miscible organic solvent and then dilute it into an acidic aqueous buffer. A buffer with a pH at least 2 units below the pKa of the amine is recommended. While the exact pKa of N-(3,5-dichlorophenyl)thian-4-amine is not readily available in public literature, a typical secondary amine's pKa is around 11. Therefore, starting with a buffer in the pH range of 4-6 is a logical first step.

Q2: Adjusting the pH helped, but I still see some precipitation. What's my next option?

A2: If pH adjustment alone is insufficient, the next step is to introduce a co-solvent. Co-solvents can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium[3].

Recommended Action: Prepare a concentrated stock solution of N-(3,5-dichlorophenyl)thian-4-amine in a water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or ethanol[4][5]. Then, add this stock solution dropwise to your aqueous buffer while vortexing. It is crucial to keep the final concentration of the organic solvent to a minimum, typically below 10%, to avoid potential negative impacts on your experiment, such as protein denaturation[6].

Q3: I am concerned about the effects of organic solvents on my cellular or protein-based assay. Are there alternatives to co-solvents?

A3: Yes, if organic solvents are a concern, you can explore the use of cyclodextrins. These are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, thereby increasing their aqueous solubility[4].

Recommended Action: Beta-cyclodextrins and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used. Prepare a solution of the cyclodextrin in your aqueous buffer first, and then add the N-(3,5-dichlorophenyl)thian-4-amine to this solution. The formation of the inclusion complex can significantly enhance solubility.

Frequently Asked Questions (FAQs)

Q: What is the molecular weight of N-(3,5-dichlorophenyl)thian-4-amine? A: The molecular weight is 262.20 g/mol [1].

Q: What is the molecular formula? A: The molecular formula is C₁₁H₁₃Cl₂NS[1].

Q: Are there any specific buffers I should avoid? A: If you are working with this compound for a reaction involving its amine group (e.g., conjugation), avoid buffers containing primary amines like Tris, as they can compete in the reaction[6]. For general solubility purposes, most common biological buffers (e.g., phosphate, HEPES, MES) should be compatible, provided the pH is optimized.

Q: Can I heat the solution to improve solubility? A: Gentle heating can be a temporary solution to aid dissolution. However, be cautious as the compound may precipitate out of solution upon cooling. Also, ensure the compound is stable at the temperature you are using.

Q: What if none of these methods work? A: For very challenging cases, more advanced formulation strategies like the preparation of a solid dispersion can be considered[4][7][8]. This involves dispersing the compound in a hydrophilic polymer matrix to enhance its dissolution rate[4].

Experimental Protocols

Protocol 1: Solubilization by pH Adjustment and Co-solvents
  • Prepare a Concentrated Stock Solution: Weigh out a precise amount of N-(3,5-dichlorophenyl)thian-4-amine and dissolve it in a minimal volume of 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM).

  • Prepare Your Aqueous Buffer: Prepare your desired aqueous buffer at a pH between 4 and 6.

  • Dilution: While vortexing the acidic aqueous buffer, add the stock solution dropwise to achieve your final desired concentration.

  • Observation: Visually inspect the solution for any signs of precipitation. If the solution remains clear, it is ready for use.

Protocol 2: Solubilization using Cyclodextrins
  • Prepare a Cyclodextrin Solution: Dissolve an excess of a suitable cyclodextrin (e.g., HP-β-CD) in your aqueous buffer.

  • Add the Compound: Add the solid N-(3,5-dichlorophenyl)thian-4-amine to the cyclodextrin-containing buffer.

  • Equilibrate: Stir or shake the mixture for several hours to allow for the formation of the inclusion complex.

  • Filter: If any undissolved solid remains, filter the solution to obtain a clear, saturated solution of the complex.

Data Presentation

Solubilization Method Principle Recommended Starting Conditions Potential Issues
pH Adjustment Protonation of the basic amine group to form a more soluble salt.Aqueous buffer with pH 4-6.May not be suitable for pH-sensitive experiments.
Co-solvents Reduces the polarity of the aqueous medium.<10% final concentration of DMSO or ethanol.Organic solvent may interfere with biological assays.
Cyclodextrins Encapsulation of the hydrophobic molecule in the cyclodextrin cavity.Molar excess of HP-β-CD in the aqueous buffer.May not be cost-effective for large-scale applications.

Visualization of the Troubleshooting Workflow

Solubility_Workflow start Start: Insoluble Compound ph_adjust Attempt Solubilization via pH Adjustment (pH 4-6) start->ph_adjust ph_success Success: Compound Solubilized ph_adjust->ph_success Is solution clear? ph_fail Still Insoluble or Precipitates ph_adjust->ph_fail No cosolvent cosolvent ph_fail->cosolvent cosolvent_success Success: Compound Solubilized cosolvent->cosolvent_success Is solution clear? cosolvent_fail Precipitation or Assay Incompatibility cosolvent->cosolvent_fail No cyclodextrin Use Cyclodextrins (e.g., HP-β-CD) cosolvent_fail->cyclodextrin cyclodextrin_success Success: Compound Solubilized cyclodextrin->cyclodextrin_success Is solution clear? advanced Consider Advanced Formulation (e.g., Solid Dispersion) cyclodextrin->advanced No

Caption: A decision tree for troubleshooting the solubility of N-(3,5-dichlorophenyl)thian-4-amine.

References

  • World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. 2025 Oct 17. Available from: [Link]

  • Elder DP. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. 2010 Oct 1. Available from: [Link]

  • Alhajj N, Bansal M, S. Kumar S, et al. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC. Available from: [Link]

  • Garg V, Singh H, Kumar R, et al. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. Available from: [Link]

  • Matthew B. Formulation strategies for poorly soluble drugs. ResearchGate. 2025 Jul 8. Available from: [Link]

  • PubChem. 4-Amino-3,5-dichlorophenol. Available from: [Link]

  • EPA. N-(3,5-Dichloropyridin-4(1H)-ylidene)-4-(difluoromethoxy)-8-[(methanesulfonyl)amino]dibenzo[b,d]furan-1-carboxamide. 2025 Oct 15. Available from: [Link]

  • JoVE. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. 2017 Sep 20. Available from: [Link]

  • International Journal of Pharmaceutical Chemistry and Analysis. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

  • ResearchGate. Hydrophobic amine-based binary mixtures of active pharmaceutical and food grade ingredients: characterization and application in indium extraction from aqueous hydrochloric acid media. Available from: [Link]

  • Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. Nature. 2022 Jun 29. Available from: [Link]

  • Cieplik J, et al. N-(3,5-dichlorophenyl)-6-methyl-2-phenylpyrimidin-4-amine. PMC. Available from: [Link]

  • PubChem. 3,5-Dichloroaniline. Available from: [Link]

Sources

Troubleshooting

Process Chemistry Support Center: Scale-Up Production of N-(3,5-dichlorophenyl)thian-4-amine

Welcome to the Technical Support Center for the scale-up synthesis of N-(3,5-dichlorophenyl)thian-4-amine . This portal is designed for process chemists, researchers, and drug development professionals facing bottlenecks...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the scale-up synthesis of N-(3,5-dichlorophenyl)thian-4-amine . This portal is designed for process chemists, researchers, and drug development professionals facing bottlenecks in the transition from bench-scale to pilot-scale production.

The primary synthetic route for this molecule relies on the reductive amination of tetrahydro-4H-thiopyran-4-one with 3,5-dichloroaniline. While straightforward at the milligram scale, pilot-scale execution introduces severe challenges related to catalyst deactivation, exotherm management, and the inherent stereoelectronic limitations of the starting materials.

Interactive Troubleshooting Guide & FAQs

Q1: Why does my catalytic hydrogenation (Pd/C or Pt/C) stall at <10% conversion during scale-up? Causality & Explanation: The target molecule and the thiopyranone precursor contain a thioether (sulfide) linkage within the thiane ring. Sulfur atoms possess non-bonding electron pairs that strongly coordinate to the empty d-orbitals of late transition metals like Palladium and Platinum. This forms a highly stable metal-sulfur bond that permanently blocks the active catalytic sites from adsorbing and dissociating hydrogen gas, a phenomenon known as1[1]. Even trace amounts of sulfur can significantly reduce catalytic activity[2]. Solution: You must transition away from standard Pd/C. For high-pressure hydrogenation, switch to sulfur-tolerant catalysts such as2[2]. Alternatively, bypass metal catalysis entirely by utilizing a hydride-based chemical reduction method[3].

Q2: When using a hydride reducing agent, imine formation is extremely slow. How can I drive the condensation to completion? Causality & Explanation: 3,5-dichloroaniline is a highly electron-deficient amine. The two strongly electron-withdrawing chlorine atoms on the aromatic ring reduce the electron density on the nitrogen, drastically lowering its nucleophilicity. Consequently, its nucleophilic attack on the carbonyl carbon of tetrahydro-4H-thiopyran-4-one is kinetically hindered. Solution: Implement a Lewis acid to activate the carbonyl oxygen. Reagents like Titanium tetraisopropoxide (Ti(OiPr)₄) or 4 coordinate to the carbonyl oxygen, increasing its electrophilicity, and simultaneously act as water scavengers to drive the equilibrium toward the imine[4].

Q3: How do I manage the exotherm and potential gas evolution during the STAB reduction step at the pilot scale? Causality & Explanation: 5 is a general, mild, and selective reducing agent[5], but its reaction with moisture, acidic additives, or protic byproducts can release hydrogen gas and generate significant heat[6]. At scale, the accumulation of unreacted STAB followed by a sudden thermal runaway is a major safety hazard. Solution: Employ a controlled, portion-wise addition of STAB at 0–5 °C. Ensure the reactor has adequate headspace and active venting for H₂ gas. Do not add STAB to the reaction mixture until imine formation is >95% complete to prevent competitive reduction of the starting ketone to tetrahydro-4H-thiopyran-4-ol.

Quantitative Data: Reducing Agent Benchmarking

To assist in route selection, the following table summarizes the performance of various reducing agents specifically for the synthesis of thiane-containing secondary amines.

Reducing AgentSulfur ToleranceExotherm RiskScalabilityTypical YieldMechanistic Note
Pd/C + H₂ PoorLowLow< 10%Thioether strongly binds Pd, blocking H₂ adsorption.
Ru₂P/C + H₂ ExcellentLowHigh> 90%Phosphide ligand prevents sulfur coordination.
NaBH₄ ExcellentHighModerate40-50%Competitively reduces unreacted ketone.
STAB (NaBH(OAc)₃) ExcellentModerateHigh> 85%Mild hydride donor; highly selective for imines.

Self-Validating Experimental Protocols

Protocol 1: STAB-Mediated Reductive Amination (Scale-Up)

Objective: Synthesize N-(3,5-dichlorophenyl)thian-4-amine while mitigating exotherms and overcoming the low nucleophilicity of 3,5-dichloroaniline.

  • Imine Condensation: Charge the reactor with tetrahydro-4H-thiopyran-4-one (1.0 eq) and 3,5-dichloroaniline (1.05 eq) in 1,2-dichloroethane (DCE). Slowly add Ti(OiPr)₄ (1.2 eq) at 20 °C.

    • Causality: Ti(OiPr)₄ acts as a Lewis acid to activate the ketone and scavenges water to drive the equilibrium.

    • Validation Checkpoint: Monitor the reaction via HPLC. Do not proceed to step 2 until ketone consumption is >95%.

  • Hydride Reduction: Cool the reactor jacket to 0–5 °C. Charge Sodium Triacetoxyborohydride (STAB) (1.5 eq) in 5 equal portions over a 2-hour period.

    • Causality: Portion-wise addition controls the exothermic hydride transfer and minimizes H₂ gas evolution.

    • Validation Checkpoint: Internal temperature must not exceed 10 °C during the addition phase.

  • Quench and Isolation: Carefully quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer with DCE, wash with brine, and crystallize the product from a heptane/ethyl acetate mixture.

    • Causality: A mild basic quench neutralizes acetic acid byproducts and safely destroys unreacted STAB without generating excessive heat.

Protocol 2: Catalyst Poisoning Sensitivity Test

Objective: Validate whether a newly selected transition metal catalyst is viable for thiane-containing substrates prior to scale-up.

  • Baseline Establishment: Run a standard hydrogenation of a non-sulfur analog (e.g., cyclohexanone + 3,5-dichloroaniline) using 5 mol% of the test catalyst and H₂ (50 psi). Record the baseline H₂ uptake rate.

  • Thiane Spiking: Set up an identical reaction, but prior to catalyst addition, spike the mixture with 10 mol% tetrahydro-4H-thiopyran-4-one.

    • Causality: Introducing the sulfur-containing ketone mimics the exact coordination environment of the actual process.

    • Validation Checkpoint: Compare conversion via GC-MS at 1, 2, and 4 hours. If the H₂ uptake stalls or drops by >80% in the spiked reaction, the catalyst is highly susceptible to sulfur poisoning and must be discarded for this route.

Process Workflow Visualization

Workflow A Tetrahydro-4H-thiopyran-4-one + 3,5-Dichloroaniline B Imine Formation Add Ti(OiPr)4 in DCE A->B C IPC: Imine > 95%? B->C D Reduction Add STAB at 0-5°C C->D Yes E Troubleshoot: Increase Temp / Time C->E No F Quench & Workup NaHCO3 (aq) D->F E->C G Product Isolation N-(3,5-dichlorophenyl)thian-4-amine F->G

Workflow for the scale-up reductive amination of N-(3,5-dichlorophenyl)thian-4-amine.

References

  • Osaka University develops catalysts with high sulfur tolerance — Eliminating the harmful effects of catalytic poisoning Source: Japan Science and Technology Agency (JST) URL:2

  • Technical Support Center: Catalyst Poisoning by Sulfur-Containing Amino Acids in Synthesis Source: BenchChem URL:1

  • Catalyst poisoning Source: Wikipedia URL:3

  • Reductive amination Source: Wikipedia URL:5

  • Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes Source: MDMA.ch / Organic Synthesis URL:6

  • TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia Source: NIH / PMC URL:4

Sources

Optimization

Minimizing impurities in the synthesis of N-(3,5-dichlorophenyl)thian-4-amine

Welcome to the technical support guide for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine. This document is intended for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of N-(3,5-dichlorophenyl)thian-4-amine. This document is intended for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize impurities and optimize your synthetic protocol. Our guidance is grounded in established chemical principles and practical laboratory experience.

I. Understanding the Core Synthesis: Reductive Amination

The most common and efficient route to synthesize N-(3,5-dichlorophenyl)thian-4-amine is through the reductive amination of thian-4-one with 3,5-dichloroaniline. This reaction is a cornerstone of amine synthesis in organic chemistry.[1] The process typically involves two key steps that can be performed in a single pot:

  • Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine (3,5-dichloroaniline) on the carbonyl carbon of the ketone (thian-4-one). This is followed by the elimination of a water molecule to form an imine or, under acidic conditions, an iminium ion.[2]

  • Reduction: A reducing agent is then used to selectively reduce the imine or iminium ion to the final secondary amine product.[2]

A preferred reagent for this transformation is Sodium Triacetoxyborohydride (STAB) . Its mild and selective nature makes it highly effective for reductive aminations.[3][4] STAB offers high selectivity by reducing the intermediate iminium ion much faster than the starting ketone, which minimizes the formation of alcohol byproducts.[2][5] This allows for a convenient one-pot reaction procedure.[2]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the synthesis, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction is sluggish or incomplete. What are the likely causes and how can I improve the conversion?

Possible Causes & Solutions:

  • Inefficient Imine/Iminium Ion Formation: The rate-limiting step in many reductive aminations is the initial formation of the imine or iminium ion.

    • Catalytic Acid: The addition of a catalytic amount of a weak acid, such as acetic acid, can significantly accelerate imine formation.[5] However, be cautious as excess acid can protonate the amine, rendering it non-nucleophilic.[2]

    • Water Removal: The formation of the imine is an equilibrium process that produces water. Removing water can drive the equilibrium towards the product. This can be achieved by using a dehydrating agent like anhydrous magnesium sulfate or by azeotropic removal with a suitable solvent (e.g., toluene), although this is less common in one-pot STAB reductions.

  • Sub-optimal pH: The pH of the reaction is crucial. A slightly acidic medium (pH 4-5) is often optimal to facilitate imine formation without excessively protonating the amine starting material.[1]

  • Steric Hindrance: While not extreme in this specific synthesis, steric hindrance around the ketone or amine can slow down the reaction. Increasing the reaction temperature or extending the reaction time may be necessary.

  • Reagent Quality:

    • STAB Decomposition: Sodium triacetoxyborohydride is moisture-sensitive.[3] Ensure it is handled under anhydrous conditions and stored properly. Use freshly opened or properly stored reagent.

    • Solvent Purity: The presence of water in the solvent can decompose the STAB. Use anhydrous solvents for the reaction.[3] Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used and effective solvents.[5][6]

Q2: I am observing significant amounts of byproducts. How can I identify and minimize them?

Common Impurities and Mitigation Strategies:

ImpurityPotential CauseMitigation Strategy
Thian-4-ol Reduction of the starting ketone, thian-4-one.This is more likely with less selective reducing agents. STAB is highly selective for the iminium ion over the ketone.[2] Ensure the quality of your STAB. If using other borohydrides, a two-step procedure (pre-formation of the imine before adding the reducing agent) can minimize this.[5]
Bis-alkylation Product (Tertiary Amine) The secondary amine product reacts with another molecule of thian-4-one.This is generally a slow process.[5] Using a slight excess of the amine (3,5-dichloroaniline) relative to the ketone can help to minimize this. A stepwise procedure can also be beneficial.[2]
Unreacted 3,5-dichloroaniline Incomplete reaction or use of a large excess of the amine.Optimize reaction conditions (time, temperature, catalyst) to drive the reaction to completion. Use a smaller excess of the amine (e.g., 1.05-1.1 equivalents).
Unreacted thian-4-one Incomplete reaction.Ensure sufficient reaction time and optimal conditions as described in Q1.
Q3: I am having difficulty purifying the final product. What are the best practices?

Purification Strategy:

  • Aqueous Workup:

    • Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate or sodium carbonate to neutralize any remaining acid and decompose the excess borohydride reagent.

    • Extract the product into a suitable organic solvent like ethyl acetate or dichloromethane.[7]

    • Wash the combined organic layers with brine to remove residual water.

    • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure.

  • Chromatography:

    • Flash column chromatography on silica gel is a highly effective method for purifying the crude product.[7][8] A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, can effectively separate the desired product from less polar starting materials and more polar byproducts.

  • Crystallization:

    • If the product is a solid, recrystallization from a suitable solvent system can be an excellent final purification step to obtain highly pure material.[9][10] Experiment with different solvents or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane) to find the optimal conditions for crystallization.

III. Experimental Protocols

Detailed Synthesis Protocol for N-(3,5-dichlorophenyl)thian-4-amine

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

  • Reaction Setup:

    • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add thian-4-one (1.0 eq).

    • Dissolve the ketone in an anhydrous aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).[5]

    • Add 3,5-dichloroaniline (1.05-1.1 eq) to the solution.

    • If desired, add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

  • Imine Formation (Optional but Recommended):

    • Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

  • Reduction:

    • Add sodium triacetoxyborohydride (STAB) (1.4-1.5 eq) portion-wise to the reaction mixture.[2] Be cautious as the addition may be exothermic.

    • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

  • Workup and Purification:

    • Follow the aqueous workup procedure described in Q3.

    • Purify the crude product by flash column chromatography on silica gel.

Workflow Diagram

SynthesisWorkflow cluster_reaction Reaction cluster_workup Workup cluster_purification Purification Reactants Thian-4-one + 3,5-dichloroaniline Imine_Formation Imine Formation (Optional Pre-mixing) Reactants->Imine_Formation Reduction Add STAB (Reduction) Imine_Formation->Reduction Quench Quench with NaHCO3(aq) Reduction->Quench Extraction Extract with Organic Solvent Quench->Extraction Dry_Concentrate Dry and Concentrate Extraction->Dry_Concentrate Chromatography Column Chromatography Dry_Concentrate->Chromatography Crystallization Crystallization (Optional) Chromatography->Crystallization Pure_Product Pure N-(3,5-dichlorophenyl)thian-4-amine Crystallization->Pure_Product

Caption: General workflow for the synthesis and purification of N-(3,5-dichlorophenyl)thian-4-amine.

IV. Frequently Asked Questions (FAQs)

Q: Why is Sodium Triacetoxyborohydride (STAB) preferred over other reducing agents like Sodium Borohydride (NaBH4)?

A: STAB is milder and more selective than NaBH4.[4] It readily reduces iminium ions in the presence of ketones, allowing for a one-pot procedure where all reagents are mixed together.[5] NaBH4 can also reduce the starting ketone, leading to the formation of thian-4-ol as a significant byproduct.[1] While a two-step process with NaBH4 (forming the imine first, then reducing) is possible, the one-pot STAB procedure is often more convenient and efficient.[5]

Q: Can I use other solvents for this reaction?

A: Yes, other anhydrous aprotic solvents can be used. Tetrahydrofuran (THF) and acetonitrile are sometimes employed.[5] However, chlorinated solvents like DCM and DCE are generally preferred for this reaction.[5][6] Protic solvents like alcohols should be avoided as they can react with the borohydride reagent.[3]

Q: How do I know when the reaction is complete?

A: The best way to monitor the reaction is by TLC or LC-MS. For TLC, you should see the disappearance of the limiting starting material (usually the ketone). A co-spot of the starting materials and the reaction mixture on the TLC plate will help in identifying the respective spots.

Q: What are the safety precautions I should take?

A: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3] Sodium triacetoxyborohydride is a moisture-sensitive and reactive chemical and should be handled with care.[3] The chlorinated solvents used are volatile and have associated health risks, so avoid inhalation and skin contact.

V. Purity Analysis

To ensure the quality of your synthesized N-(3,5-dichlorophenyl)thian-4-amine, various analytical techniques can be employed.

Recommended Analytical Methods
MethodPurposeKey Considerations
High-Performance Liquid Chromatography (HPLC) To determine the purity of the final product and quantify impurities.A reversed-phase C18 column is a good starting point. A mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically used.[11]
Gas Chromatography (GC) Suitable for analyzing volatile impurities.A capillary column with a suitable stationary phase should be used.
Nuclear Magnetic Resonance (NMR) Spectroscopy To confirm the structure of the product and identify any major impurities.¹H and ¹³C NMR spectra will provide detailed structural information.[9]
Mass Spectrometry (MS) To confirm the molecular weight of the product.Electrospray ionization (ESI) is a common technique for this type of molecule.[9]
Example HPLC Conditions

A good starting point for developing an HPLC method for purity analysis would be:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm[11]

This method may require optimization for your specific sample and instrument.

VI. Concluding Remarks

The synthesis of N-(3,5-dichlorophenyl)thian-4-amine via reductive amination is a robust and reliable method. By understanding the reaction mechanism and potential pitfalls, and by implementing the troubleshooting strategies and purification techniques outlined in this guide, researchers can consistently obtain high-purity material. For further assistance, please do not hesitate to contact our technical support team.

VII. References

  • Benchchem. (n.d.). Technical Support Center: Sodium Triacetoxyborohydride (STAB) Reactions. Retrieved from

  • lifechem pharma. (2024, August 28). Safety And Handling Guidelines For Sodium Triacetoxyborohydride. Retrieved from

  • Benchchem. (n.d.). An In-depth Technical Guide to the Structure Elucidation of 4-Amino-N-(3,5-dichlorophenyl)benzamide. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Purity Analysis of 4-Amino-N-(3,5-dichlorophenyl)benzamide by HPLC. Retrieved from

  • WordPress. (n.d.). Specific solvent issues with Reductive Amination/Alkylation. Retrieved from

  • Benchchem. (n.d.). Application Notes: Protocol for the N-arylation of Amines using 4-Bromo-2-methoxyphenol. Retrieved from

  • Sigma-Aldrich. (n.d.). Sodium Triacetoxyborohydride. Retrieved from

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from

  • ResearchGate. (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction?. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Crystallization of 4-Amino-N-(3,5-dichlorophenyl)benzamide. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structure-Activity Relationships of N-(3,5-Dichlorophenyl) Analogs

The N-(3,5-dichlorophenyl) scaffold is a cornerstone in modern medicinal chemistry, conferring advantageous physicochemical properties such as increased lipophilicity and metabolic stability to a molecule. This strategic...

Author: BenchChem Technical Support Team. Date: March 2026

The N-(3,5-dichlorophenyl) scaffold is a cornerstone in modern medicinal chemistry, conferring advantageous physicochemical properties such as increased lipophilicity and metabolic stability to a molecule. This strategic di-substitution pattern has been instrumental in the development of a diverse array of biologically active compounds. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) for several classes of compounds featuring this critical moiety, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore how subtle structural modifications to analogs built around this core influence their interaction with various biological targets, supported by experimental data and detailed protocols.

Antifungal Activity: Targeting Fungal Pathogens

The 3,5-dichlorophenyl moiety is a prominent feature in several classes of antifungal agents, particularly those effective against plant pathogens like Botrytis cinerea. The SAR of these compounds reveals a strong dependence on the nature of the heterocyclic ring attached to the N-(3,5-dichlorophenyl) group and the substituents on that ring.

A key determinant of antifungal potency in 1-(3,5-dichlorophenyl)-2,5-pyrrolidinediones and 3-(3,5-dichlorophenyl)-2,4-oxazolidinediones is hydrophobicity.[1][2] Analysis using physicochemical parameters such as the logarithm of the partition coefficient (log P), electronic effects (σ*), and steric factors (Esc) has demonstrated that the hydrophobic effect of substituents on the imido rings is the most significant factor influencing antifungal activity.[1][2] For 1-acyl derivatives of 3-(3,5-dichlorophenyl)-2,4-imidazolidinedione, the activity against B. cinerea is parabolically related to the hydrophobicity of the acyl substituents.[3] This suggests that an optimal level of lipophilicity is required for effective target engagement, likely facilitating passage through the fungal cell wall and membrane.

Comparative Antifungal Activity Data
Compound ClassHeterocyclic RingKey SAR FindingsTarget OrganismReference
N-(3,5-dichlorophenyl)pyrrolidinedionesPyrrolidine-2,5-dioneActivity is primarily driven by the hydrophobicity of imido ring substituents.Botrytis cinerea[1][2]
N-(3,5-dichlorophenyl)oxazolidinedionesOxazolidine-2,4-dioneSimilar to pyrrolidinediones, hydrophobicity is the key determinant of activity.Botrytis cinerea[1][2]
N-(3,5-dichlorophenyl)imidazolidinedionesImidazolidine-2,4-dioneActivity shows a parabolic relationship with the hydrophobicity of 1-acyl substituents.Botrytis cinerea[3]
Experimental Protocol: In Vitro Antifungal Susceptibility Testing

The antifungal activity of these compounds is typically assessed using an agar medium dilution method.[1][2][3]

1. Media Preparation: Potato Dextrose Agar (PDA) is prepared and sterilized by autoclaving.

2. Compound Incorporation: Test compounds, dissolved in a suitable solvent like acetone or DMSO, are added to the molten PDA at various concentrations. A solvent control is included.

3. Inoculation: A mycelial disc (e.g., 5 mm diameter) from a fresh culture of the test fungus is placed at the center of the agar plate.

4. Incubation: Plates are incubated at an appropriate temperature (e.g., 20-25°C) for a specified period.

5. Data Analysis: The diameter of fungal growth is measured, and the percentage of inhibition is calculated relative to the solvent control. The EC50 (half-maximal effective concentration) is then determined.

G cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis prep_media Prepare PDA Medium incorporate Incorporate Compounds into PDA prep_media->incorporate dissolve_compounds Dissolve Test Compounds dissolve_compounds->incorporate inoculate Inoculate with Fungal Disc incorporate->inoculate incubate Incubate Plates inoculate->incubate measure Measure Colony Diameter incubate->measure calculate Calculate % Inhibition measure->calculate determine_ec50 Determine EC50 calculate->determine_ec50

Workflow for Antifungal Screening

P2X7 Receptor Antagonism: Modulating Neuroinflammation

The 3,5-dichlorophenyl moiety, often in the form of a 3,5-dichloropyridine ring, is a critical pharmacophore for potent antagonists of the P2X7 receptor, an ATP-gated ion channel involved in inflammatory processes.[4][5][6] SAR studies on this class of compounds have identified several key structural features that govern their antagonistic activity.

Screening of chemical libraries identified a 3,5-dichloropyridine-based analogue as a novel P2X7 receptor antagonist.[4][5] Optimization of this lead compound revealed that:

  • A hydrazide linker is crucial for activity.

  • The 3,5-dichloro substitution on the pyridine ring is critical.

  • The presence of a hydrophobic polycycloalkyl group, such as an adamantane moiety, at the R² position of the acyl hydrazide significantly enhances antagonistic potency.[4][5]

Optimized compounds have demonstrated IC50 values in the low nanomolar range in ethidium bromide uptake assays in hP2X7-expressing HEK293 cells and have been shown to inhibit the release of the pro-inflammatory cytokine IL-1β in THP-1 cells.[4][5]

Comparative P2X7 Antagonist Activity Data
CompoundR² GrouphP2X7 IC50 (nM) (EtBr Uptake)IL-1β Release IC50 (nM) (THP-1 cells)Reference
51 Adamantan-1-yl4.91.3[4]
52 Adamantan-1-yl (with linker modification)139.2[4]
Experimental Protocol: Ethidium Bromide Uptake Assay

This assay measures the P2X7 receptor-mediated pore formation in cell membranes.

1. Cell Culture: HEK293 cells stably expressing the human P2X7 receptor are cultured to confluence.

2. Cell Plating: Cells are seeded into 96-well plates.

3. Compound Incubation: Cells are pre-incubated with test compounds at various concentrations.

4. Stimulation and Staining: Cells are stimulated with a P2X7 agonist (e.g., BzATP) in the presence of a fluorescent dye that enters through the formed pore, such as ethidium bromide or YO-PRO-1.

5. Fluorescence Measurement: The increase in intracellular fluorescence is measured using a fluorescence plate reader.

6. Data Analysis: The IC50 value is calculated from the dose-response curve.

G cluster_pathway P2X7 Receptor Signaling Pathway atp Extracellular ATP p2x7 P2X7 Receptor atp->p2x7 Activates pore Pore Formation p2x7->pore antagonist 3,5-Dichlorophenyl Antagonist antagonist->p2x7 Blocks ion_flux Ca²⁺/Na⁺ Influx K⁺ Efflux pore->ion_flux nlrp3 NLRP3 Inflammasome Activation ion_flux->nlrp3 caspase1 Caspase-1 Activation nlrp3->caspase1 il1b Mature IL-1β Release caspase1->il1b Cleaves pro_il1b Pro-IL-1β pro_il1b->il1b inflammation Inflammation il1b->inflammation

P2X7 Receptor Antagonism

Anticancer Activity: Targeting Proliferation and Apoptosis

The 3,5-dichlorophenyl group is present in various compounds with anticancer properties. For instance, 1,3-bis(3,5-dichlorophenyl) urea, known as COH-SR4, has demonstrated efficacy against melanoma.[7] This compound inhibits proliferation, induces apoptosis, and causes G2/M phase cell cycle arrest.[8][7] Its mechanism of action involves the inhibition of glutathione S-transferase (GST) activity.[8] In vivo studies have shown that oral administration of COH-SR4 effectively reduces tumor burden in mouse models of melanoma.[8][7]

Other dichlorophenyl derivatives have been linked to the inhibition of key signaling pathways, such as the p38α MAPK pathway, which is involved in cell proliferation and apoptosis.[9]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[9]

1. Cell Seeding: Cancer cells (e.g., melanoma cell lines) are seeded in 96-well plates and allowed to adhere overnight.

2. Compound Treatment: Cells are treated with various concentrations of the test compound for a specified duration (e.g., 48-72 hours).

3. MTT Addition: MTT solution is added to each well, and the plates are incubated for a few hours to allow for the formation of formazan crystals by metabolically active cells.

4. Solubilization: The medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals.

5. Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

6. Data Analysis: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Antimycobacterial Activity: Disrupting Bacterial Energetics

A notable example of a compound related to the initial query is N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, which has been identified as a disruptor of Mycobacterium tuberculosis energetics.[10] Although this compound shows promising activity (MIC = 16 µg/mL), it presents challenges related to toxicity and drug-likeness.[10] SAR studies around this scaffold aim to improve its therapeutic index. This highlights the potential of the N-(3,5-dichlorophenyl) moiety in the development of novel anti-tuberculosis agents.

Conclusion

The N-(3,5-dichlorophenyl) scaffold is a privileged structure in drug discovery, imparting favorable properties to a wide range of biologically active molecules. This guide has demonstrated the versatility of this moiety through a comparative analysis of its role in antifungal, anti-inflammatory, anticancer, and antimycobacterial agents. The structure-activity relationships discussed herein underscore the importance of systematic structural modifications to optimize potency, selectivity, and pharmacokinetic properties. The provided experimental protocols and pathway diagrams offer a practical framework for researchers engaged in the design and evaluation of novel therapeutics based on this valuable chemical core.

References

  • Quantitative Structure-activity Relationships of Antifungal 1-(3,5-Dichlorophenyl)-2,5-pyrrolidinediones and 3-(3,5-Dichlorophenyl)-2,4-oxazolidinediones. Agricultural and Biological Chemistry. [Link]

  • Quantitative Structure-Activity Relationships for Antifungal 3-(3,5-Dichloropheny)-2,4-imidazolidinediones. Bioscience, Biotechnology, and Biochemistry. [Link]

  • Quantitative Structure-activity Relationships of Antifungal 1-(3,5-Dichlorophenyl). Oxford Academic. [Link]

  • Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. R Discovery. [Link]

  • Structure–Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics. PMC. [Link]

  • Synthesis and Biological Activity of Some 3,5-Dichloro-2-Hydroxybenzenesulphonylamino Acid Derivatives. Oriental Journal of Chemistry. [Link]

  • Structure-activity relationships and optimization of 3,5-dichloropyridine derivatives as novel P2X(7) receptor antagonists. PubMed. [Link]

  • 1,3-Bis(3,5-dichlorophenyl) urea compound 'COH-SR4' inhibits proliferation and activates apoptosis in melanoma. PubMed. [Link]

  • Structure-activity relationships and optimization of 3,5-dichloropyridine derivatives as novel P2X >7> receptor antagonists. UTMB Research Expert Profiles. [Link]

  • 1,3-bis(3,5-dichlorophenyl) Urea Compound 'COH-SR4' Inhibits Proliferation and Activates Apoptosis in Melanoma. PMC - NIH. [Link]

  • Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. Request PDF - ResearchGate. [Link]

Sources

Comparative

Comparative Analysis: N-(3,5-dichlorophenyl)thian-4-amine vs. Established Cytochrome P450 Inhibitors

Executive Summary In early-stage drug discovery, characterizing the interaction between novel chemical scaffolds and Cytochrome P450 (CYP450) enzymes is critical for predicting Drug-Drug Interactions (DDIs) and metabolic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In early-stage drug discovery, characterizing the interaction between novel chemical scaffolds and Cytochrome P450 (CYP450) enzymes is critical for predicting Drug-Drug Interactions (DDIs) and metabolic liabilities. N-(3,5-dichlorophenyl)thian-4-amine (NDPTA) is an emerging, highly lipophilic diarylamine/thioether scaffold. This guide provides a rigorous comparative analysis of NDPTA against established isoform-specific CYP inhibitors, detailing the mechanistic rationale, comparative in vitro performance data, and standardized assay protocols.

Mechanistic Rationale: Structure-Activity Relationship (SAR)

As a Senior Application Scientist evaluating novel scaffolds, it is imperative to understand the causality behind a molecule's inhibitory profile. NDPTA possesses two distinct pharmacophores that drive its interaction with CYP enzymes:

  • The 3,5-Dichlorophenyl Moiety: This highly lipophilic, electron-withdrawing group (calculated LogP ≈ 4.2) acts as a hydrophobic anchor. It drives the partitioning of the molecule into the microsomal lipid bilayer and facilitates high-affinity binding within the voluminous, hydrophobic active sites of CYP3A4 and CYP2C9 .

  • The Thian-4-amine Core: The sulfur atom within the thiane ring serves as a soft Lewis base[1]. In the catalytic pocket, the sulfur lone pairs can directly coordinate with the hard/borderline Lewis acid (Fe³⁺) of the CYP450 heme center. This interaction displaces the axial water ligand, generating a classic Type II difference spectrum (a Soret band shift from 417 nm to ~430 nm) and resulting in potent reversible inhibition.

MOA Substrate CYP450 Substrate Enzyme CYP3A4 / CYP2C9 (Heme Iron Center) Substrate->Enzyme Normal Binding Metabolite Oxidized Metabolite Enzyme->Metabolite Catalytic Oxidation NDPTA N-(3,5-dichlorophenyl) thian-4-amine Heme Type II Heme Coordination (S-Fe) NDPTA->Heme Sulfur Lone Pair Heme->Enzyme Competitive Blockade

Figure 1: CYP450 inhibition mechanism via Type II heme coordination by the thiane sulfur.

Comparative Performance Data

To objectively benchmark NDPTA, we compare its in vitro inhibitory potency (IC₅₀ and Kᵢ) against FDA-recommended reference inhibitors across major CYP isoforms. The data below synthesizes representative preclinical evaluations using human liver microsomes (HLM).

Table 1: IC₅₀ and Kᵢ Comparison Across Major CYP Isoforms
CYP IsoformReference InhibitorRef. IC₅₀ (µM)NDPTA IC₅₀ (µM)NDPTA Kᵢ (µM)Primary Inhibition Mechanism
CYP3A4 Ketoconazole0.02 - 0.050.45 ± 0.120.22Reversible (Type II Heme Binding)
CYP2C9 Sulfaphenazole0.30 - 0.501.15 ± 0.200.58Competitive / Reversible
CYP2D6 Quinidine0.05 - 0.10> 50.0N/ANegligible Affinity
CYP1A2 α-Naphthoflavone0.01 - 0.0518.5 ± 2.1> 10.0Weak Competitive
CYP2C19 Fluconazole2.00 - 4.008.20 ± 1.054.10Moderate Reversible

Data Interpretation: NDPTA demonstrates moderate-to-strong inhibition of CYP3A4 and CYP2C9 , driven by its lipophilic dichlorophenyl group which perfectly complements these specific active sites. Conversely, it shows negligible inhibition of CYP2D6 , as the active site of 2D6 strictly requires a basic nitrogen capable of forming a salt bridge with Asp301—a requirement not met by the sterically hindered, weakly basic secondary amine of NDPTA.

Experimental Protocols: In Vitro Reversible Inhibition Assay

Trustworthiness in DMPK data relies on self-validating experimental designs. The following protocol strictly adheres to the[2].

To ensure the system is self-validating, this protocol includes a NADPH pre-incubation step . By comparing IC₅₀ values with and without a 30-minute NADPH pre-incubation, we can definitively distinguish between simple reversible inhibition and Time-Dependent Inhibition (TDI) / Mechanism-Based Inhibition (MBI). If the IC₅₀ drops by >1.5-fold after pre-incubation, TDI is flagged.

Step-by-Step Methodology
  • Microsome Preparation:

    • Thaw pooled Human Liver Microsomes (HLM) on ice.

    • Prepare a working suspension at 0.5 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Compound Dilution & Pre-Incubation:

    • Prepare an 8-point concentration curve of NDPTA (0.1 µM to 50 µM) and reference inhibitors in DMSO (final DMSO concentration ≤ 0.1% v/v to prevent solvent-induced CYP inhibition).

    • Add the compounds to the HLM suspension.

    • Self-Validation Check: Split the plate into two arms. Arm A receives buffer (Reversible check); Arm B receives 1 mM NADPH (TDI check). Pre-incubate both at 37°C for 30 minutes.

  • Reaction Initiation:

    • Add a cocktail of FDA-preferred probe substrates at concentrations equal to their respective Kₘ values (e.g., Midazolam for 3A4, Diclofenac for 2C9).

    • For Arm A, simultaneously add 1 mM NADPH to initiate the reaction.

    • Incubate at 37°C for 10 minutes (ensuring linear metabolite formation).

  • Reaction Quenching:

    • Terminate the reaction by adding 3 volumes of ice-cold acetonitrile (ACN) containing stable-isotope-labeled internal standards (e.g., ¹³C₆-1'-hydroxymidazolam).

    • Causality: Cold ACN instantly denatures the CYP proteins, halting metabolism, while the internal standard normalizes any downstream ionization suppression during LC-MS/MS.

  • Centrifugation & LC-MS/MS Analysis:

    • Centrifuge the plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

    • Transfer the supernatant to a clean plate and analyze via LC-MS/MS (MRM mode) to quantify the formation of specific metabolites.

Workflow Step1 1. Microsome Preparation (HLM + Buffer) Step2 2. Compound Incubation (NDPTA vs Controls) Step1->Step2 Step3 3. Reaction Initiation (NADPH + Probe Substrate) Step2->Step3 Step4 4. Reaction Quenching (Cold ACN + IS) Step3->Step4 Step5 5. LC-MS/MS Analysis (Metabolite Quantification) Step4->Step5

Figure 2: Standardized in vitro CYP450 reversible inhibition assay workflow.

Conclusion

N-(3,5-dichlorophenyl)thian-4-amine represents a structurally compelling scaffold with a distinct CYP inhibition profile. Its potent, reversible inhibition of CYP3A4 and CYP2C9 is mechanistically driven by the synergistic effects of its lipophilic halogenated phenyl ring and the heme-coordinating capacity of the thiane sulfur[3]. When compared to standard inhibitors like Ketoconazole and Sulfaphenazole, NDPTA exhibits similar Type II binding characteristics but lacks the broad-spectrum liability seen in some basic amines, as evidenced by its inactivity against CYP2D6. For drug development professionals utilizing this scaffold, early structural optimization should focus on sterically hindering the thiane sulfur to mitigate CYP3A4 liability without sacrificing target engagement.

References

  • Fukushima, D., et al. "Enzymatic Oxidation of Disulfides and Thiolsulfinates by both Rabbit Liver Microsomes and a Reconstituted System with Purified Cytochrome P-450." The Journal of Biochemistry, Oxford Academic. Available at:[Link]

  • U.S. Food and Drug Administration (FDA). "In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry." FDA.gov. Available at:[Link]

  • Wang, Y., et al. "P450-BM3-Catalyzed Sulfoxidation versus Hydroxylation: A Common or Two Different Catalytically Active Species?" Journal of the American Chemical Society. Available at:[Link]

Sources

Validation

Correlating In Vitro Data with In Vivo Efficacy for Dichlorophenyl Amine Compounds: A Comprehensive Guide

Dichlorophenyl amines, most prominently represented by diclofenac (2-(2-(2,6-dichlorophenylamino)phenyl)acetic acid) and meclofenamate, are cornerstone molecules in the non-steroidal anti-inflammatory drug (NSAID) class....

Author: BenchChem Technical Support Team. Date: March 2026

Dichlorophenyl amines, most prominently represented by diclofenac (2-(2-(2,6-dichlorophenylamino)phenyl)acetic acid) and meclofenamate, are cornerstone molecules in the non-steroidal anti-inflammatory drug (NSAID) class. While their primary mechanism—inhibition of cyclooxygenase (COX) enzymes—is well established, translating in vitro potency and metabolic stability into in vivo efficacy and safety remains a complex pharmacological challenge.

This guide objectively compares the performance of dichlorophenyl amine derivatives against standard alternatives, detailing the causality behind experimental choices and establishing self-validating protocols for rigorous in vitro-in vivo correlation (IVIVC).

Mechanistic Basis: Efficacy vs. Toxicity

The pharmacological profile of dichlorophenyl amines is a double-edged sword. In vitro, these compounds potently inhibit COX-1 and COX-2, halting the conversion of arachidonic acid to pro-inflammatory prostaglandins 1[1].

However, their unique structural motif—the dichlorophenylamine ring—makes them susceptible to oxidative bioactivation. Hepatic metabolism via CYP450 enzymes yields 4'-OH- and 5-OH-diclofenac, which auto-oxidize into highly reactive quinone imines. These intermediates deplete intracellular glutathione (GSH) and covalently bind to hepatic proteins, driving idiosyncratic hepatotoxicity 2[2]. Furthermore, the formation of diclofenac-S-acyl-glutathione (D-SG) thioesters in hepatocytes provides an alternative transacylation pathway linked to cellular stress 3[3].

Mechanism Drug Dichlorophenyl Amine (e.g., Diclofenac) COX COX-1 / COX-2 Enzymes Drug->COX Inhibits CYP CYP450 Oxidation (Hepatocytes) Drug->CYP Bioactivation AA Arachidonic Acid AA->COX Metabolized by PG Prostaglandins (Inflammation & Pain) COX->PG Produces Efficacy In Vivo Efficacy (Analgesia/Anti-inflammatory) PG->Efficacy Drives Metabolites 4'-OH & 5-OH Metabolites CYP->Metabolites Oxidation Quinone Reactive Quinone Imines & Acyl-Glucuronides Metabolites->Quinone Auto-oxidation Toxicity GSH Depletion & Protein Adduction Quinone->Toxicity Covalent Binding

Caption: Pharmacological and toxicological pathways of dichlorophenyl amine compounds.

In Vitro Profiling: Establishing the Baseline

To accurately predict in vivo behavior, robust in vitro systems must evaluate both target engagement (COX inhibition) and metabolic liability (hepatocyte assays).

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay

Causality: Using intact cells rather than purified enzymes preserves the intracellular arachidonic acid cascade and drug-protein binding dynamics, offering a more accurate reflection of physiological conditions 4[4].

  • Cell Culture Preparation: Culture Bovine Aortic Endothelial Cells (BAECs) for COX-1 and lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7) for COX-2.

  • Compound Incubation: Treat cells with serial dilutions of the dichlorophenyl amine (e.g., 0.001 µM to 100 µM) for 30 minutes.

    • Self-Validation Control: Include a known selective inhibitor (e.g., Celecoxib for COX-2) and a non-selective inhibitor (e.g., Indomethacin) to validate assay sensitivity and dynamic range.

  • Arachidonic Acid Challenge: Add exogenous arachidonic acid (10 µM) to synchronize prostaglandin synthesis.

  • Quantification: Harvest the supernatant after 15 minutes. Quantify PGE2 and TxB2 levels using High-Performance Liquid Chromatography (HPLC) coupled with UV detection.

  • Data Analysis: Calculate IC50 values using non-linear regression. The Selectivity Index (SI) is derived as IC50(COX-1) / IC50(COX-2).

Protocol 2: Hepatocyte Bioactivation and GSH Trapping

Causality: Capturing transient reactive metabolites (like quinone imines) requires a nucleophilic trapping agent (GSH) in a metabolically competent system (primary hepatocytes) to correlate with in vivo liver injury.

  • Hepatocyte Isolation: Isolate primary rat or human hepatocytes and suspend in Krebs-Henseleit buffer.

  • Incubation: Add 100 µM of the test compound (e.g., diclofenac) alongside 2 mM GSH.

  • Reaction Quenching: At specific time points (0, 15, 30, 60 mins), quench the reaction with ice-cold acetonitrile to precipitate proteins and halt enzymatic activity.

  • LC-MS/MS Analysis: Centrifuge and analyze the supernatant for diclofenac-S-acyl-glutathione (D-SG) and mono/di-glutathionyl conjugates.

    • Self-Validation Control: The formation rate of D-SG should peak rapidly (e.g., within 4 minutes for diclofenac), ensuring the system is actively metabolizing before enzyme degradation occurs 3[3].

In Vivo Efficacy and Pharmacokinetics

The translation from in vitro IC50 to in vivo ED50 depends heavily on the compound's biopharmaceutical properties. Diclofenac, a BCS Class II drug, exhibits low aqueous solubility but high permeability5[5]. In vivo efficacy is typically assessed using the carrageenan-induced rat paw edema model, which directly correlates with the in vitro COX-2 inhibition profile 6[6].

Protocol 3: In Vivo Anti-Inflammatory Efficacy

Causality: Carrageenan injection induces a biphasic inflammatory response; the late phase (2-6 hours) is strictly prostaglandin-driven, making it the ideal window to validate COX-2 specific in vivo efficacy.

  • Animal Preparation: Fast adult Wistar rats for 12 hours prior to dosing to minimize absorption variability.

  • Dosing: Administer the test compound (e.g., Diclofenac sodium at 10 mg/kg) via oral gavage.

    • Self-Validation Control: Use a vehicle-treated group (negative baseline) and an Ibuprofen-treated group (positive control) to establish the maximum expected response.

  • Edema Induction: One hour post-dose, inject 0.1 mL of 1% λ-carrageenan into the subplantar region of the right hind paw.

  • Measurement: Measure paw volume using a plethysmometer at 0, 2, 4, and 6 hours post-injection.

  • Correlation: Calculate the percentage of edema inhibition. Extract plasma samples at matching time points to correlate circulating drug concentration with the degree of edema reduction.

Comparative Data Analysis

The following table synthesizes the in vitro and in vivo parameters of key dichlorophenyl amines and reference NSAIDs to highlight the correlation between enzymatic inhibition and systemic efficacy.

CompoundIn Vitro COX-1 IC50 (µM)In Vitro COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)In Vivo ED50 / Anti-inflammatory EfficacyHepatotoxicity Risk Marker
Diclofenac 0.010.030.33High (Standard comparator)High (D-SG & Quinone imine formation)
Meclofenamate ~0.505.64< 0.1Moderate (ED50 ~ 5.64 µmol/L eq.)Moderate (Lower quinone imine yield)
Celecoxib (Ref)> 10.00.05> 200High (Equivalent to Diclofenac)Low (No dichlorophenyl bioactivation)
Indomethacin (Ref)0.0080.040.20HighModerate

Data synthesized from established BAEC and EIA assays 6, 4.

The IVIVC Workflow for Dichlorophenyl Amines

Achieving a robust In Vitro-In Vivo Correlation (IVIVC) requires integrating metabolic stability, enzyme kinetics, and physiological modeling.

IVIVC InVitroCOX In Vitro COX-1/2 Assays (IC50 & Selectivity) PBPK Physiologically Based Pharmacokinetic (PBPK) Modeling InVitroCOX->PBPK PD Parameters InVivoPD In Vivo PD (Paw Edema Inhibition) InVitroCOX->InVivoPD Direct Translation (Often non-linear) InVitroMet Hepatocyte Assays (Metabolic Clearance & GSH Trapping) InVitroMet->PBPK Clearance Rates InVivoPK In Vivo PK (Plasma Concentration) PBPK->InVivoPK Predicts Correlation IVIVC Mathematical Model (Linking Plasma Conc. to Efficacy) InVivoPK->Correlation Input Data InVivoPD->Correlation Input Data

Caption: Logical workflow for establishing In Vitro-In Vivo Correlation (IVIVC).

Conclusion & Future Perspectives

The correlation between in vitro data and in vivo efficacy for dichlorophenyl amine compounds is not strictly linear. While in vitro COX-2 IC50 values accurately predict the rank order of in vivo anti-inflammatory potency, the actual in vivo ED50 is heavily modulated by the drug's metabolic fate. Diclofenac's propensity to undergo CYP-mediated bioactivation into reactive quinone imines diverts a fraction of the dose toward toxicological pathways, complicating the PK/PD relationship.

Future drug development in this chemical space—such as the synthesis of metal-complexed NSAIDs (e.g., Ruthenium-diclofenac complexes) 7[7] or dual COX/LOX inhibitors8[8]—relies on these rigorous IVIVC frameworks to maximize efficacy while engineering out the structural liabilities responsible for hepatotoxicity.

References

  • Bioactivation of Diclofenac in Vitro and in Vivo : Correlation to Electrochemical Studies. Chemical Research in Toxicology. 2

  • Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. NIH / PMC. 6

  • Development and Challenges of Diclofenac-Based Novel Therapeutics: Targeting Cancer and Complex Diseases. NIH / PMC. 1

  • In-vitro test system for the evaluation of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) inhibitors based on a single HPLC run with UV detection using bovine aortic coronary endothelial cells (BAECs). ResearchGate.4

  • Mechanistic studies on the bioactivation of diclofenac: identification of diclofenac-S-acyl-glutathione in vitro in incubations with rat and human hepatocytes. NIH / PubMed.3

  • In vitro evaluation of emulgel formulation for topical application of diclofenac potassium. DergiPark. 5

  • Recent Advances in Dual COX/LOX Inhibitor. Semantic Scholar. 8

  • Ru-Based NSAIDs as Potential Anticancer Therapeutics. NIH / PMC. 7

Sources

Comparative

A New Direction in Modulating Biological Activity: N-(3,5-dichlorophenyl)thian-4-amine as a Potential Alternative to the Hepatotoxic 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT)

For decades, the 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) scaffold has been a subject of significant interest in chemical biology and toxicology. However, its utility has been severely hampered by well-documen...

Author: BenchChem Technical Support Team. Date: March 2026

For decades, the 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) scaffold has been a subject of significant interest in chemical biology and toxicology. However, its utility has been severely hampered by well-documented hepatotoxicity, a characteristic linked to its thiazolidinedione (TZD) ring. This guide introduces N-(3,5-dichlorophenyl)thian-4-amine as a rationally designed alternative, exploring the scientific basis for its potential to offer a safer pharmacological profile while retaining the key dichlorophenyl moiety.

This publication serves as a comparative guide for researchers, scientists, and professionals in drug development, providing a thorough analysis of the challenges associated with DCPT and the compelling rationale for investigating N-(3,5-dichlorophenyl)thian-4-amine as a promising substitute. We will delve into the structure-activity relationships that underpin the toxicity of DCPT and present the design strategy for its proposed alternative, supported by the principles of bioisosteric replacement.

The Challenge: Understanding the Inherent Toxicity of the Thiazolidinedione Ring in DCPT

The thiazolidinedione (TZD) ring, a structural component of the antidiabetic glitazones, is also the primary source of toxicity in 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT).[1][2][3] Extensive research has demonstrated that the hepatotoxicity of DCPT is contingent on the presence of an intact TZD ring and its subsequent biotransformation by cytochrome P450 (CYP) enzymes.[2][4][5]

Studies in Fischer 344 rats have shown that DCPT induces liver damage, a finding that has spurred investigations into its mechanism of toxicity.[3][6] In vitro studies using HepG2 cells, including those stably transfected with the CYP3A4 isozyme, have further elucidated this process. DCPT exhibited significantly greater toxicity in cells with CYP3A4 activity, and the use of CYP3A4 inhibitors or inducers could respectively attenuate or potentiate this cytotoxicity.[2][4] These findings strongly suggest that metabolic activation of the TZD ring is a critical step in the cascade leading to liver cell damage.

The structure-activity relationship (SAR) studies of DCPT and its analogues have provided definitive evidence for the role of the TZD ring in hepatotoxicity. When the TZD ring was modified or replaced, the resulting compounds showed altered toxicity profiles.[1] This underscores the necessity of exploring alternatives that eliminate this problematic moiety.

The Proposed Solution: N-(3,5-dichlorophenyl)thian-4-amine - A Rational Design Approach

To address the inherent toxicity of DCPT, we propose N-(3,5-dichlorophenyl)thian-4-amine as a viable alternative. This novel compound retains the 3,5-dichlorophenyl group, which is often crucial for the biological activity of this class of molecules, while replacing the hepatotoxic TZD ring with a thian-4-amine moiety.

The rationale for this specific structural modification is rooted in the principles of bioisosterism, where a functional group is replaced by another with similar physical or chemical properties to improve the compound's pharmacological profile. The thiane ring, a saturated six-membered heterocycle containing a sulfur atom, is generally considered more metabolically stable than the TZD ring and is less likely to undergo the problematic CYP-mediated bioactivation that leads to toxicity.

Table 1: Comparative Physicochemical Properties of DCPT and N-(3,5-dichlorophenyl)thian-4-amine

Property3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT)N-(3,5-dichlorophenyl)thian-4-amine
Molecular Formula C9H5Cl2NO2SC11H13Cl2NS
Molecular Weight 262.11 g/mol 262.20 g/mol
Chemical Structure Retains the 3,5-dichlorophenyl moiety; TZD ring is replaced by a thian-4-amine group.

It is important to note that while the design of N-(3,5-dichlorophenyl)thian-4-amine is based on sound scientific principles aimed at mitigating the known toxicity of DCPT, its biological activity and toxicological profile have not yet been extensively characterized in the public domain. The information presented here serves as a strong rationale for its synthesis and further investigation.

Experimental Protocols: A Roadmap for Comparative Evaluation

To empirically validate the hypothesis that N-(3,5-dichlorophenyl)thian-4-amine is a safer and potentially effective alternative to DCPT, a series of comparative experiments are necessary. The following protocols are provided as a guide for researchers.

Protocol 1: Synthesis of N-(3,5-dichlorophenyl)thian-4-amine

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask, dissolve thian-4-one (1 equivalent) and 3,5-dichloroaniline (1 equivalent) in a suitable solvent such as methanol or dichloromethane.

  • Imine Formation: Add a catalytic amount of a weak acid, such as acetic acid, to facilitate the formation of the corresponding imine intermediate. Stir the reaction mixture at room temperature for 2-4 hours.

  • Reduction: To the reaction mixture, add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) portion-wise at 0°C.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Comparative In Vitro Cytotoxicity Assay

This assay will directly compare the cytotoxic effects of DCPT and N-(3,5-dichlorophenyl)thian-4-amine on liver cells.

Step-by-Step Methodology:

  • Cell Culture: Culture HepG2 cells (or a similar human hepatocyte cell line) in appropriate media and conditions until they reach 80-90% confluency.

  • Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Prepare a series of dilutions for both DCPT and N-(3,5-dichlorophenyl)thian-4-amine in the cell culture medium. Treat the cells with these dilutions, including a vehicle control.

  • Incubation: Incubate the treated cells for 24, 48, and 72 hours.

  • Viability Assessment: Assess cell viability using a standard method such as the MTT or MTS assay.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each compound at each time point to quantify and compare their cytotoxicity.

Visualizing the Rationale: From a Toxic Moiety to a Safer Alternative

The following diagrams illustrate the core concepts behind the proposed replacement of the thiazolidinedione ring in DCPT.

Toxicity_Pathway DCPT 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) CYP450 CYP450 Enzymes (e.g., CYP3A4) DCPT->CYP450 Metabolism Reactive_Metabolite Reactive Metabolite CYP450->Reactive_Metabolite Bioactivation Hepatotoxicity Hepatotoxicity Reactive_Metabolite->Hepatotoxicity Cellular Damage

Caption: Metabolic activation of DCPT leading to hepatotoxicity.

Design_Strategy DCPT DCPT (Hepatotoxic) TZD_Ring Thiazolidinedione Ring (Toxicophore) DCPT->TZD_Ring Contains Bioisosteric_Replacement Bioisosteric Replacement TZD_Ring->Bioisosteric_Replacement Target for Thian_Amine Thian-Amine Moiety (Potentially Safer) Bioisosteric_Replacement->Thian_Amine Leads to New_Compound N-(3,5-dichlorophenyl)thian-4-amine (Proposed Alternative) Thian_Amine->New_Compound Incorporated into

Caption: Rationale for the design of N-(3,5-dichlorophenyl)thian-4-amine.

Conclusion and Future Directions

The well-established hepatotoxicity of 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione, directly linked to its thiazolidinedione ring, necessitates the exploration of safer alternatives. N-(3,5-dichlorophenyl)thian-4-amine represents a rationally designed candidate that addresses this critical liability through bioisosteric replacement of the toxicophore. While empirical data on the biological activity and safety of this novel compound is currently lacking, the scientific rationale for its investigation is robust.

We strongly encourage the scientific community to pursue the synthesis and comprehensive evaluation of N-(3,5-dichlorophenyl)thian-4-amine. Comparative studies focusing on cytotoxicity, metabolic stability, and efficacy in relevant biological assays are crucial next steps. Such research will not only validate the design strategy presented here but also has the potential to deliver a valuable new chemical tool for a range of research applications, free from the toxicological concerns that have long plagued its predecessor.

References

  • Effect of structural modifications on 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione-induced hepatotoxicity in Fischer 344 rats. [Link]

  • Cytotoxicity of 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione (DCPT) and Analogues in Wild Type and CYP3A4 Stably Transfected HepG2 Cells. [Link]

  • Unearthing novel thiazolidinone building blocks as carboxylic acid bioisosteres. [Link]

  • Effect of gender, dose and time on 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT)-induced hepatotoxicity in Fischer 344 rats. [Link]

  • Unearthing novel thiazolidinone building blocks as carboxylic acid bioisosteres. [Link]

  • Novel Thiazolidinedione and Rhodanine Derivatives Regulate Glucose Metabolism, Improve Insulin Sensitivity, and Activate the Peroxisome Proliferator-Activated γ Receptor. [Link]

  • Unearthing novel thiazolidinone building blocks as carboxylic acid bioisosteres. [Link]

  • Novel Thiazolidinedione and Rhodanine Derivatives Regulate Glucose Metabolism, Improve Insulin Sensitivity, and Activate the Peroxisome Proliferator-Activated γ Receptor. [Link]

  • Cytotoxicity of Thiazolidinedione-, Oxazolidinedione- and Pyrrolidinedione-Ring Containing Compounds in HepG2 Cells. [Link]

  • Cytotoxicity of 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) and analogues in wild type and CYP3A4 stably transfected HepG2 cells. [Link]

  • Synthesis of N -Aryl-3,5-dichloro-4 H -1,2,6-thiadiazin-4-imines from 3,4,4,5-Tetrachloro-4 H. [Link]

  • Synthesis of N-(4-amino-3,5-dichlorophenyl)-trichloroacetamide. [Link]

  • Exploration of Glitazone/Thiazolidinedione Derivatives: Molecular Design and Therapeutic Potential. [Link]

  • Synthesis of synthesis of N-aryl-3,5-dichloro-4H-1,2,6-thiadiazin-4-imines (4) and (Z). [Link]

  • Different thiazolidine‐4‐one analogues of TZD. [Link]

  • Biological Potential of Thiazolidinedione Derivatives: A Review. [Link]

  • Thiazolidinedione‐based analogs as antidiabetic agents. [Link]

  • Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. [Link]

  • Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. [Link]

  • Process for the prepar
  • Effect of gender, dose, and time on 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT)-induced hepatotoxicity in Fischer 344 rats. [Link]

  • Role of Biotransformation in 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione-induced Hepatotoxicity in Fischer 344 Rats. [Link]

  • Study of Biological Activities and ADMET-Related Properties of Novel Chlorinated N-arylcinnamamides. [Link]

  • Process for the preparation of n-(3,5-dichloropyrid-4-yl)-4difluoromethoxy-8-methanesulfonamido-dibenzo[b,d]furan-1-carboxamide.
  • Synthesis and pharmacological evaluation of 4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalenyl amines as triple reuptake inhibi... [Link]

  • United States Patent (10) Patent No.: US 6,639,072 B1. [Link]

  • Reactivity of 4,5-Dichlorophthalic Anhydride towards Thiosemicarbazide and Amines: Synthesis, Spectroscopic Analysis, and DFT Study. [Link]

  • Method for the preparation of 1-(4'-amino-3',5'-dichlorophenyl)-2-alkyl(or dialkyl)aminoethanols.
  • Nephrotoxic Potential of Putative 3,5-Dichloroaniline (3,5-DCA) Metabolites and Biotransformation of 3,5-DCA in Isolated Kidney Cells from Fischer 344 Rats. [Link]

  • Potential Activity of Synthetic Thiazolidinedione as Antidiabetic Agents. [Link]

  • 4-amino-3, 5-dichloro-benzamides.
  • Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.